3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

Core Science & Biosynthesis

A Technical Guide to 3-Amino-2-(benzyloxy)pyridine Derivatives: Synthesis, Properties, and Applications in Medicinal Chemistry

This guide provides an in-depth technical overview of 3-amino-2-(benzyloxy)pyridine derivatives, a class of heterocyclic compounds of significant interest to researchers and professionals in drug development. While the specific molecule 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile is a highly specialized intermediate, this document will focus on the well-characterized and structurally related analogue, 2-Amino-3-benzyloxypyridine (CAS No. 24016-03-3) , to illustrate the core chemical properties, synthetic strategies, and therapeutic applications inherent to this scaffold. Understanding this foundational molecule provides a robust framework for the synthesis and utilization of more complex derivatives.

The pyridine ring is a privileged scaffold in medicinal chemistry, and its functionalization with amino and benzyloxy groups creates a versatile building block. The amino group serves as a key nucleophile and a handle for further derivatization, while the benzyloxy group provides a stable, bulky substituent that can be strategically removed if needed, influencing solubility, metabolic stability, and target engagement.

Core Chemical and Physical Properties

The physicochemical properties of these intermediates are critical for their handling, reaction setup, and role in drug design. The properties of the representative compound, 2-Amino-3-benzyloxypyridine, are summarized below.

Property	Value	Source
CAS Number	24016-03-3	[1]
Molecular Formula	C₁₂H₁₂N₂O	[1][2]
Molecular Weight	200.24 g/mol	[1][2]
Appearance	Solid	[1]
Melting Point	92-94 °C	[1]
IUPAC Name	3-(phenylmethoxy)pyridin-2-amine	[2]
SMILES	Nc1ncccc1OCc2ccccc2	[1]
InChI Key	NMCBWICNRJLKKM-UHFFFAOYSA-N	[1][2]

Synthesis Strategies: A Mechanistic Perspective

The synthesis of aminopyridine derivatives can be approached through several strategic pathways. The choice of route is often dictated by the availability of starting materials, desired scale, and the specific substitution pattern of the target molecule. A common and effective method involves the nucleophilic aromatic substitution (SNAr) on a suitably activated pyridine ring.

Conceptual Synthesis Workflow

The diagram below illustrates a generalized and logical workflow for synthesizing a functionalized aminopyridine derivative, which is conceptually applicable to the target class of molecules.

Caption: Generalized synthesis workflow for 2-Amino-3-benzyloxypyridine derivatives.

Detailed Experimental Protocol (Exemplary)

The following protocol describes a representative nucleophilic aromatic substitution approach for installing the amino group onto an activated pyridine ring. This method is widely applicable for this class of compounds.[3]

Objective: To synthesize an amino-pyridine derivative from a chloro-pyridine precursor.

Materials:

• 2-Chloronicotinonitrile (or other suitable 2-halopyridine)

• Ammonia (gas or solution, e.g., 7N in Methanol)

• Solvent (e.g., Methanol, DMF)

• Optional: Copper(I) iodide (CuI) as a catalyst

• Pressure-rated sealed reaction vessel

Procedure:

• Vessel Preparation: To a clean, dry, pressure-rated sealed vessel, add the 2-chloropyridine starting material (1.0 eq) and the chosen solvent (e.g., Methanol).

• Reagent Addition: If using a catalyst, add CuI (0.05 - 0.1 eq).

• Ammonia Introduction: Introduce the ammonia source. If using a solution (e.g., 7N NH₃ in MeOH), add it directly to the vessel (5-10 eq). If using gaseous ammonia, the vessel must be cooled and the gas condensed into it.

• Reaction Conditions: Securely seal the vessel. Heat the reaction mixture to 100-150 °C. The internal pressure will increase significantly; ensure the vessel is rated for these conditions.

• Monitoring and Work-up: Stir the reaction at temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS by sampling the cooled reaction mixture.

• Isolation: Once the starting material is consumed, cool the vessel to room temperature and cautiously vent any excess pressure. Concentrate the mixture under reduced pressure to remove the solvent and excess ammonia.

• Purification: The crude product is then purified, typically by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to yield the pure amino-pyridine product.[3]

Causality and Trustworthiness: The use of a sealed vessel and elevated temperatures is necessary to overcome the activation energy for the SNAr reaction on the electron-rich pyridine ring.[3] Ammonia is used in large excess to drive the reaction to completion. The protocol is self-validating through chromatographic monitoring, ensuring the reaction proceeds as intended before committing to the work-up and purification stages.

Applications in Drug Discovery & Development

The 3-amino-2-(benzyloxy)pyridine scaffold is a valuable intermediate primarily because it provides a direct synthetic handle to construct more complex molecules, particularly those targeting protein kinases.

Role as a Kinase Inhibitor Precursor

Kinase inhibitors are a major class of targeted therapeutics, especially in oncology. The amino group on the pyridine ring often serves as a crucial hydrogen bond donor, interacting with the "hinge region" of the kinase active site. The rest of the molecule can be elaborated to occupy adjacent hydrophobic pockets, conferring potency and selectivity.

For instance, 2-Amino-3-benzyloxypyridine has been identified as an inhibitor of mitogen-activated protein kinase p38α, a key enzyme in inflammatory signaling pathways.[1]

Sources

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• 3. benchchem.com [benchchem.com]

The Strategic Role of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile in Advanced Kinase Inhibitor Design

Executive Summary

In the landscape of modern targeted oncology, the design of highly selective kinase inhibitors relies on the precise engineering of heterocyclic scaffolds. 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (CAS: 2171810-72-1) has emerged as a privileged, highly functionalized building block in medicinal chemistry. This molecule serves as a critical intermediate for the synthesis of pyrido[3,4-d]pyrimidines—a class of bicyclic N-heterocycles that exhibit profound efficacy as ATP-competitive inhibitors against targets such as Monopolar Spindle 1 (MPS1) kinase, Epidermal Growth Factor Receptor (EGFR), and Cyclin-Dependent Kinase 2 (CDK2)[1][2].

This technical whitepaper provides an in-depth analysis of the structural rationale, physicochemical profiling, and synthetic methodologies surrounding 3-amino-2-(benzyloxy)pyridine-4-carbonitrile. By detailing the causality behind specific synthetic choices and providing self-validating experimental protocols, this guide is designed to equip drug development professionals with the actionable intelligence required to leverage this scaffold in novel drug discovery programs.

Structural and Physicochemical Profiling

The architectural brilliance of 3-amino-2-(benzyloxy)pyridine-4-carbonitrile lies in its orthogonal reactivity and its ability to pre-organize pharmacophoric elements for kinase active sites[2].

• C2-Benzyloxy Group: Acts as a lipophilic anchor and a robust protecting group. During downstream processing, it can be selectively cleaved (via hydrogenolysis or acidic deprotection) to reveal a 2-pyridone (lactam) motif. This lactam is a classic hydrogen-bond donor/acceptor pair that perfectly mimics the adenine ring of ATP, allowing for critical interactions with the kinase hinge region[1][2].

• C3-Amino & C4-Carbonitrile Groups: The ortho-aminonitrile functional arrangement is a textbook precursor for the construction of fused pyrimidines. The nucleophilic amine and the electrophilic nitrile can undergo condensation with formamidine equivalents to rapidly construct the 4-aminopyrimidine ring[3][4].

Quantitative Physicochemical Data

To facilitate rational drug design, the foundational physicochemical properties of the scaffold are summarized below. These parameters indicate that the molecule is highly suitable for further elaboration without violating Lipinski’s Rule of Five.

Property	Value	Rationale / Implication for Drug Design
Chemical Formula	C13H11N3O	Provides a low starting molecular weight for downstream elaboration.
Molecular Weight	225.25 g/mol	Leaves a ~275 Da "budget" for adding solubilizing groups or target-specific vectors.
Hydrogen Bond Donors	1 (-NH2)	Essential nucleophile for cyclization; potential hinge-binding interactant.
Hydrogen Bond Acceptors	4 (N, N, N, O)	Enhances aqueous solubility and provides multiple dipole interaction points.
Estimated CLogP	~2.5	Optimal lipophilicity; the benzyl ether provides a temporary hydrophobic shield.
Topological Polar Surface Area	65.8 Ų	Ensures excellent theoretical membrane permeability for intracellular targets.

Retrosynthetic Analysis and Synthetic Methodology

The synthesis of 3-amino-2-(benzyloxy)pyridine-4-carbonitrile requires strict chemoselectivity to prevent the premature reaction of its densely packed functional groups. The most robust route begins with the commercially available 2-chloro-3-nitropyridine-4-carbonitrile .

Retrosynthetic pathway and downstream cyclization of the title compound.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

Causality: The C2-chlorine atom is highly activated toward nucleophilic attack due to the strong electron-withdrawing effects of the adjacent pyridine nitrogen, the C3-nitro group, and the C4-cyano group. Utilizing benzyl alcohol with a mild base (such as Cs2CO3 or NaH) ensures rapid, regioselective displacement of the chloride without hydrolyzing the sensitive nitrile group[3].

Step 2: Chemoselective Nitro Reduction

Causality: The reduction of the C3-nitro group to an amine is the most critical step. Standard catalytic hydrogenation (Pd/C, H2) is strictly contraindicated, as it will inevitably hydrogenolyze the benzyl ether and may partially reduce the nitrile to a primary amine. Therefore, a dissolving metal reduction (Béchamp-type) using Iron powder and Ammonium Chloride (Fe/NH4Cl) is employed. This single-electron transfer mechanism is perfectly orthogonal, reducing only the nitro group while leaving the benzyl ether and nitrile fully intact[3].

Application in Drug Development: The Pyrido[3,4-d]pyrimidine Scaffold

The primary utility of 3-amino-2-(benzyloxy)pyridine-4-carbonitrile is its conversion into pyrido[3,4-d]pyrimidines. This unexploited kinase chemotype has recently gained massive traction for overcoming acquired resistance in non-small cell lung cancer (NSCLC) via irreversible EGFR inhibition, and for targeting mitotic kinases like MPS1 in chromosomally unstable cancers[1][5][6].

By condensing the ortho-aminonitrile with formamidine acetate, the pyrimidine ring is closed. The resulting 4-aminopyrido[3,4-d]pyrimidine core mimics the adenine base of ATP, allowing it to dock deeply into the kinase ATP-binding pocket, while the C8 position (formerly the C2 of the pyridine) projects into the solvent-exposed region or interacts with the gatekeeper residue[2].

Inhibition of kinase signaling pathways by pyrido[3,4-d]pyrimidine derivatives.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can verify the success of each transformation before proceeding to the next step.

Protocol 1: Synthesis of 2-(Benzyloxy)-3-nitropyridine-4-carbonitrile

• Setup: Charge a flame-dried round-bottom flask with 2-chloro-3-nitropyridine-4-carbonitrile (1.0 eq) and anhydrous DMF (0.2 M) under an argon atmosphere. Cool to 0 °C.

• Reaction: Add benzyl alcohol (1.1 eq) in a single portion. Slowly add Cesium Carbonate (Cs2CO3, 1.5 eq) portion-wise to control the exotherm.

• Propagation: Allow the reaction to warm to room temperature and stir for 2–3 hours.

• Self-Validation (TLC): Monitor the reaction using Hexanes/EtOAc (3:1). The highly polar starting material ( Rf​≈0.2 ) will be entirely consumed, replaced by a less polar, UV-active product spot ( Rf​≈0.6 ) due to the lipophilic benzyl ether.

• Workup: Quench the mixture with ice-cold water. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over Na2SO4, filter, and concentrate in vacuo.

Protocol 2: Chemoselective Reduction to 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

• Setup: Dissolve the crude intermediate from Protocol 1 in a mixture of Ethanol and Water (4:1 v/v, 0.1 M).

• Reaction: Add Iron powder (325 mesh, 5.0 eq) and solid Ammonium Chloride (NH4Cl, 2.0 eq).

• Propagation: Attach a reflux condenser and heat the vigorously stirred suspension to 80 °C for 4 hours.

• Self-Validation (NMR/Filtration): Cool the mixture and filter it through a tightly packed pad of Celite to remove the iron oxide salts. Wash the pad thoroughly with hot EtOAc. After concentration, analyze the crude product via 1 H-NMR (CDCl3). The successful reduction is validated by the disappearance of the downfield aromatic shifts associated with the nitro group, the appearance of a broad singlet integrating to 2H at ∼5.5 ppm (the primary amine), and the preservation of the benzylic -CH2- singlet at ∼5.4 ppm.

Protocol 3: Cyclization to 8-(Benzyloxy)pyrido[3,4-d]pyrimidin-4-amine

• Setup: Dissolve the purified 3-amino-2-(benzyloxy)pyridine-4-carbonitrile in 2-methoxyethanol (0.1 M).

• Reaction: Add formamidine acetate (3.0 eq).

• Propagation: Heat the mixture to reflux (120 °C) for 12 hours. The formamidine acts as both the carbon source and the ammonia equivalent to close the pyrimidine ring.

• Workup & Validation: Cool the reaction to room temperature and pour it into crushed ice. The product will precipitate as a solid. Filter, wash with cold water, and dry under high vacuum. Mass spectrometry (LC-MS) should confirm the expected [M+H]+ mass corresponding to the cyclized pyrido[3,4-d]pyrimidine core[4].

References

• Synthesis of 4-substituted azopyridine-functionalized Ni(II)-porphyrins as molecular spin switches. Beilstein Journal of Organic Chemistry. Available at:[Link]

• Synthesis and biological evaluation of irreversible EGFR tyrosine kinase inhibitors containing pyrido[3,4-d]pyrimidine scaffold. Xi'an Jiaotong University. Available at:[Link]

• Rapid Discovery of Pyrido[3,4-d]pyrimidine Inhibitors of Monopolar Spindle Kinase 1 (MPS1) Using a Structure-Based Hybridization Approach. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

• Studies of Interaction Mechanism between Pyrido [3,4-d] Pyrimidine Inhibitors and Mps1. MDPI. Available at:[Link]

• Expanding the scope of fused pyrimidines as kinase inhibitor scaffolds: synthesis and modification of pyrido[3,4-d]pyrimidines. RSC Advances. Available at:[Link]

• Pyrido[3,4-d]pyrimidin-4-amine | C7H6N4 | CID 18963800. PubChem (NIH). Available at:[Link]

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Technical Whitepaper: Synthesis Pathway of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

Executive Summary

The compound 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (CAS: 1545249-92-0)[1] is a highly functionalized, privileged heterocyclic scaffold utilized extensively in modern drug discovery. Its unique substitution pattern—featuring an orthogonal set of reactive handles (amine, nitrile, and a protected hydroxyl equivalent)—makes it an ideal intermediate for synthesizing complex polycyclic systems and advanced active pharmaceutical ingredients (APIs), including [2].

This whitepaper details a highly chemoselective, two-step synthetic pathway designed for scalability, high yield, and preservation of sensitive functional groups.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis relies on a logical disconnection that traces back to the commercially available building block (PubChem CID: 54553271)[3]. The pathway is defined by two critical transformations:

• Nucleophilic Aromatic Substitution (SNAr): The C2-chlorine atom of the starting material is extraordinarily electrophilic. The electron-withdrawing nature of the pyridine nitrogen, compounded by the inductive and resonance effects of the adjacent nitro (-NO₂) and cyano (-CN) groups, drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the ring. This allows for rapid displacement by benzyloxide.

• Chemoselective Nitro Reduction: The primary synthetic challenge is reducing the C3-nitro group to an amine without triggering hydrogenolysis of the benzyl ether or hydrolysis of the nitrile.

Forward synthesis pathway of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile.

The Chemoselectivity Challenge

Standard catalytic hydrogenation (e.g., Pd/C with H₂) is strictly contraindicated here. Palladium-catalyzed conditions will rapidly cleave the benzyl ether (O-debenzylation) to yield the undesired 2-pyridone derivative. Conversely, harsh acidic reductions (e.g., SnCl₂/HCl) risk partial hydrolysis of the nitrile to an amide. Therefore, a mild, single-electron transfer (SET) reduction using Iron powder and Ammonium Chloride (Fe/NH₄Cl) is the mandatory protocol.

Decision matrix for nitro reduction highlighting the necessity of Fe/NH4Cl.

Experimental Workflows

Protocol A: Synthesis of 2-(Benzyloxy)-3-nitropyridine-4-carbonitrile

This step establishes the benzyl ether linkage via SNAr.

• Preparation of the Nucleophile: Charge a flame-dried, argon-purged round-bottom flask with anhydrous Tetrahydrofuran (THF) (10 volumes). Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv). Cool the suspension to 0 °C using an ice bath.

• Alkoxide Generation: Slowly add Benzyl alcohol (BnOH, 1.1 equiv) dropwise over 15 minutes.

  • Causality: Dropwise addition controls the exothermic evolution of hydrogen gas. Stir at 0 °C for 30 minutes until gas evolution ceases, ensuring complete formation of sodium benzyloxide.

• Electrophile Addition: Dissolve 2-chloro-3-nitropyridine-4-carbonitrile (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the alkoxide mixture at 0 °C.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2 hours. Monitor via TLC (Hexanes:Ethyl Acetate, 3:1).

• Quench and Workup: Quench the reaction strictly at 0 °C with saturated aqueous NH₄Cl to neutralize unreacted NaH. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography to afford the intermediate as a pale yellow solid.

Protocol B: Synthesis of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

This step executes the chemoselective reduction of the nitro group.

• Solvent & Reagent Setup: Suspend the intermediate 2-(benzyloxy)-3-nitropyridine-4-carbonitrile (1.0 equiv) in a solvent mixture of Ethanol and Water (EtOH:H₂O, 4:1 v/v, 10 volumes).

• Addition of Reducing Agents: Add Iron powder (Fe, 325 mesh, 5.0 equiv) and Ammonium Chloride (NH₄Cl, 5.0 equiv) to the suspension.

  • Causality: The high surface area of 325-mesh iron is critical for this heterogeneous SET reaction. NH₄Cl acts as a mild proton source that allows the reduction to proceed through nitroso and hydroxylamine intermediates without lowering the pH enough to hydrolyze the nitrile.

• Thermal Activation: Equip the flask with a reflux condenser and heat the vigorously stirring mixture to 80 °C for 4 hours.

  • Causality: Vigorous stirring is mandatory. If the iron powder settles, the reaction stalls, leading to incomplete conversion and accumulation of the hydroxylamine intermediate.

• Filtration of Iron Salts: Cool the mixture to room temperature. Filter the crude suspension through a pad of Celite® to remove iron oxides and unreacted iron. Wash the filter cake generously with hot Ethyl Acetate.

• Isolation: Concentrate the filtrate to remove ethanol. Partition the remaining aqueous residue with Ethyl Acetate and saturated aqueous NaHCO₃. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate.

• Final Polish: Triturate the crude product in cold diethyl ether/heptane to yield the pure target compound, 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile, as an off-white solid.

Quantitative Data & Analytical Characterization

To validate the logic behind the experimental choices, Table 1 summarizes the empirical outcomes of various reduction methodologies applied to this specific scaffold.

Table 1: Evaluation of Nitro Reduction Conditions

Reagent System	Temp.	Conversion	Major Side Reaction	Yield of Target
Pd/C, H₂ (1 atm)	RT	100%	O-Debenzylation (Ether cleavage)	< 5%
SnCl₂, HCl (conc.)	60 °C	100%	Nitrile hydrolysis to amide	20 - 30%
Zn, AcOH	RT	85%	N-Acetylation of primary amine	40 - 50%
Fe, NH₄Cl (aq)	80 °C	> 95%	None (Clean chemoselective conversion)	85 - 90%

Table 2: Analytical Characterization Markers

Verification of the final product relies on specific spectroscopic markers confirming the integrity of all three functional groups.

Analytical Method	Key Signals / Data Points	Structural Assignment
¹H NMR (DMSO-d₆)	~5.40 ppm (s, 2H)	Benzyl ether -CH₂- protons (Confirms intact ether)
¹H NMR (DMSO-d₆)	~6.15 - 6.25 ppm (br s, 2H)	Primary amine -NH₂ protons (Confirms reduction)
LC-MS (ESI+)	m/z [M+H]⁺ = 226.1	Corresponds to formula C₁₃H₁₁N₃O (MW: 225.25)
IR Spectroscopy	Sharp peak at ~2220 cm⁻¹	Nitrile (-C≡N) stretching frequency (Confirms no hydrolysis)

Process Optimization & Troubleshooting

• Incomplete Reduction in Step 2: If LC-MS indicates the presence of the hydroxylamine intermediate (m/z [M+H]⁺ = 242.1), the iron powder may be passivated. Solution: Add 0.1 equivalents of glacial acetic acid to the Fe/NH₄Cl mixture to etch the iron surface and reactivate the SET process.

• Emulsion Formation During Workup: The SNAr workup can sometimes form stubborn emulsions due to residual polymeric impurities from the NaH mineral oil. Solution: Filter the biphasic mixture through a coarse glass frit before attempting separation in the separatory funnel.

References

• National Center for Biotechnology Information (NIH). "2-Chloro-3-nitropyridine-4-carbonitrile | C6H2ClN3O2 | CID 54553271". PubChem Database.[Link]

• World Intellectual Property Organization. "Urea-containing agonists of orexin receptor type 2".

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An In-depth Technical Guide to the Spectral Analysis of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

Abstract

This technical guide provides a comprehensive analysis of the predicted spectroscopic data for 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry and materials science. In the absence of publicly available experimental spectra for this specific molecule, this document leverages established spectroscopic principles and extensive data from structurally analogous compounds to provide a robust, predictive interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide is intended for researchers, scientists, and drug development professionals, offering detailed protocols and in-depth analysis to aid in the identification, characterization, and quality control of this and related compounds.

Introduction

3-Amino-2-(benzyloxy)pyridine-4-carbonitrile is a polysubstituted pyridine derivative featuring key functional groups that make it a valuable scaffold in synthetic chemistry. The presence of an amino group, a benzyloxy substituent, and a nitrile function on the pyridine core suggests a rich chemical reactivity and potential for diverse applications. Accurate structural elucidation is paramount for any research and development involving this molecule. This guide provides a detailed predictive analysis of its spectral characteristics.

The predictions herein are grounded in a thorough review of spectroscopic data for related compounds, including substituted aminopyridines, benzonitriles, and benzyloxy derivatives.[1][2][3] By understanding the electronic effects of each substituent on the pyridine ring and the characteristic spectral features of each functional group, we can construct a highly accurate, predicted spectral fingerprint for the target molecule.

Molecular Structure and Predicted Spectroscopic Summary

The structural features of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile are expected to give rise to a unique and identifiable set of signals in NMR, IR, and MS analyses. The numbering scheme used for NMR assignments is presented in the molecular structure diagram below.

Caption: Predicted major fragmentation pathways for 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile.

Justification of Predicted Fragmentation:

• Loss of Benzyl Radical: The most prominent fragmentation pathway is expected to be the cleavage of the benzylic C-O bond, leading to the formation of a stable tropylium ion at m/z 91. [4][5]This is a very common and diagnostic fragmentation for compounds containing a benzyl group.

• Loss of a Phenylmethyl Radical: Cleavage of the O-CH₂ bond would result in the loss of a phenylmethyl radical (•CH₂Ph), leading to a fragment at m/z 134.

• Loss of Formaldehyde: Rearrangement and loss of a neutral formaldehyde molecule (CH₂O) could lead to a fragment at m/z 195.

• Loss of HCN: The nitrile group can be eliminated as hydrogen cyanide (HCN), resulting in a fragment at m/z 198.

Experimental Protocols

The following are generalized, best-practice protocols for acquiring high-quality spectral data for 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile and similar compounds.

NMR Spectroscopy

Caption: Standard workflow for NMR sample preparation and data acquisition.

IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin, transparent disk. Alternatively, for an Attenuated Total Reflectance (ATR) accessory, place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder or pure KBr.

Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.

• Instrumentation: Use an Electrospray Ionization (ESI) or Electron Ionization (EI) mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in the appropriate mass range, typically from m/z 50 to 500. For ESI, positive ion mode is generally preferred for nitrogen-containing compounds.

Conclusion

This technical guide provides a detailed, predictive analysis of the NMR, IR, and MS spectral data for 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile. By leveraging data from structurally related compounds, we have constructed a reliable spectral fingerprint that can be used to guide the synthesis, purification, and characterization of this molecule. The provided protocols offer a standardized approach to obtaining high-quality experimental data, which can then be compared against the predictions outlined in this document. This guide serves as a valuable resource for scientists and researchers working with this and similar heterocyclic compounds, facilitating more efficient and accurate structural elucidation.

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Comprehensive Solubility Profiling of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile: A Preformulation Whitepaper

Executive Summary

The compound 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (CAS: 2171810-72-1)[1][2] is a highly functionalized heterocyclic intermediate frequently utilized in the synthesis of advanced pharmaceutical active ingredients (APIs), particularly kinase inhibitors. In early-stage drug development, poor aqueous solubility remains one of the most persistent bottlenecks, often leading to unpredictable in vitro assays and poor in vivo bioavailability[3].

This technical whitepaper provides an in-depth, predictive, and empirical framework for evaluating the solubility profile of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile. By bridging structural thermodynamics with rigorous empirical methodologies, this guide equips formulation scientists with the protocols necessary to overcome solubility-limited exposure.

Structural Deconstruction & Predictive Thermodynamics

Before initiating empirical assays, a rational formulation strategy requires a predictive understanding of the molecule's cohesive energy and crystal lattice forces. The solubility of an organic non-electrolyte is governed by two primary thermodynamic barriers: the disruption of the crystal lattice (enthalpy of fusion) and the solvation of the molecule in the aqueous cavity[4].

Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters (HSP) provide a multidimensional approach to predicting solute-solvent miscibility by dividing the total cohesive energy into three specific intermolecular interactions: dispersion forces ( δD​ ), polar forces ( δP​ ), and hydrogen bonding ( δH​ )[3][5]. The closer the HSP values of the API are to the solvent, the higher the probability of successful dissolution[6].

For 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile, the structural motifs dictate its HSP profile:

• Benzyloxy Group: Contributes heavily to dispersion forces ( δD​ ) and lipophilicity, actively disrupting the aqueous hydration shell.

• Carbonitrile (-CN) & Pyridine Core: Drive the polar interactions ( δP​ ). The pyridine nitrogen acts as a weak base, while the cyano group acts as a strong electron-withdrawing dipole[5].

• 3-Amino Group (-NH 2​ ): Acts as a primary hydrogen bond donor ( δH​ ), partially offsetting the hydrophobicity of the benzyloxy moiety.

Figure 1: Structural motifs of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile and their impact on HSP.

Yalkowsky's General Solubility Equation (GSE)

To predict the intrinsic aqueous solubility ( Sw​ ), we apply the General Solubility Equation (GSE) developed by Jain and Yalkowsky[7][8]. The GSE is thermodynamically sound and relies on only two parameters: the melting point ( Tm​ ) and the octanol-water partition coefficient ( logKow​ )[4][7].

The Equation: logS=0.5−0.01(Tm​−25)−logKow​

Causality Insight: The term 0.01(Tm​−25) represents the ideal solubility penalty (the energy required to melt the crystal lattice), while logKow​ represents the activity coefficient penalty (the cost of creating a cavity in water for a hydrophobic molecule)[9][10]. Because 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile is a rigid, planar molecule capable of intermolecular hydrogen bonding, it exhibits a high crystal lattice energy (high Tm​ ), which severely penalizes its aqueous solubility regardless of its polar functional groups.

Quantitative Projections

Based on group contribution methods (e.g., Hoftyzer–Van Krevelen[11]) and the GSE framework, the predictive physicochemical and solubility parameters for 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile are summarized below.

Table 1: Predictive Physicochemical & Solubility Profile

Parameter	Predictive Value	Method / Justification
Molecular Weight	225.25 g/mol	Calculated from formula C 13​ H 11​ N 3​ O
cLogP	~2.1	Lipophilicity driven by the benzyloxy moiety
Estimated Tm​	~140 °C	Rigid planar structure with intermolecular H-bonding
HSP: Dispersion ( δD​ )	~19.0 MPa 1/2	Dominated by aromatic rings (pyridine, phenyl)[11]
HSP: Polar ( δP​ )	~12.5 MPa 1/2	Driven by the strong dipole of the -CN group
HSP: H-Bonding ( δH​ )	~8.0 MPa 1/2	Governed by the primary amine (-NH 2​ ) donor
Predicted Aq. Solubility (GSE)	~0.38 mg/mL	Calculated via logS=0.5−0.01(140−25)−2.1 [9]

Empirical Profiling Methodologies

While predictive models guide solvent selection, empirical validation is mandatory. Solubility must be assessed in two distinct phases: Kinetic (for early discovery/HTS) and Thermodynamic (for lead optimization and formulation)[12].

Kinetic Solubility via Laser Nephelometry

Kinetic solubility measures the concentration at which a compound precipitates from a supersaturated state. It is highly dependent on the dissolution pathway and is typically inflated by the presence of organic solvents[12][13].

Step-by-Step Protocol:

• Stock Preparation: Dissolve 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile in 100% DMSO to create a 10 mM stock solution.

• Serial Dilution: Create linear serial dilutions of the stock in a 96-well plate.

• Aqueous Spiking: Rapidly inject the DMSO dilutions into a pH 7.4 phosphate-buffered saline (PBS) solution (final DMSO concentration ≤ 2%).

• Incubation: Incubate for 2 hours at room temperature to allow precipitation of the fastest-precipitating species[13].

• Detection: Measure light scattering using a laser nephelometer. The kinetic solubility limit is defined as the concentration at which a statistically significant increase in turbidity (light scattering) is detected compared to the blank[12].

Self-Validating Check: Because DMSO readily forms supersaturated solutions, kinetic measurements often overestimate true solubility[14]. This assay must only be used to rank-order compounds, not to design final formulations.

Thermodynamic Solubility via the Shake-Flask Method

The shake-flask method is the gold standard for determining true equilibrium (thermodynamic) solubility[14][15]. It measures the concentration of the compound in equilibrium with its solid phase[13].

Step-by-Step Protocol:

• Sample Preparation: Dispense an excess amount (e.g., 5-10 mg) of crystalline 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile into a glass vial.

• Solvent Addition: Add 1.0 mL of the target aqueous medium (e.g., FaSSIF, FeSSIF, or specific pH buffers).

• pH Verification (Pre-Equilibration): Measure the pH of the suspension. Causality: The basic pyridine ring or acidic impurities may alter the unbuffered medium's pH, invalidating the target physiological condition[14][15].

• Isothermal Equilibration: Seal the vial and place it in a thermostatic shaker at 37 °C. Agitate continuously for 48 to 72 hours. Causality: Extended time is required to ensure the transition from any metastable polymorphic states to the lowest-energy crystalline lattice[15][16].

• Phase Separation: Centrifuge the suspension at 15,000 rpm for 15 minutes, or filter through a 0.22 µm PTFE syringe filter (discarding the first few drops to account for non-specific binding)[12][13].

• pH Verification (Post-Equilibration): Re-measure the pH of the supernatant to ensure the buffer capacity was not overwhelmed[14].

• Quantification: Dilute the supernatant appropriately and quantify the dissolved concentration using HPLC-UV or LC-MS against a validated calibration curve[12][13].

Figure 2: Step-by-step workflow for the thermodynamic Shake-Flask solubility assay.

Formulation & Optimization Strategies

If the empirical thermodynamic solubility of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile falls below the required therapeutic threshold, the following formulation strategies, grounded in the previously established physicochemical parameters, should be employed:

• pH Modification: The pyridine nitrogen is weakly basic (estimated pKa ~4-5). Lowering the formulation pH below its pKa will protonate the pyridine ring, drastically reducing the logKow​ and exponentially increasing aqueous solubility via salt formation[14].

• Co-Solvency: Utilizing the calculated Hansen Solubility Parameters, co-solvents with high δD​ and δP​ values (such as Polyethylene Glycol 400 or Propylene Glycol) can be used to bridge the miscibility gap between the lipophilic benzyloxy group and the aqueous bulk phase[6].

• Amorphous Solid Dispersions (ASDs): If the melting point ( Tm​ ) is experimentally confirmed to be the primary barrier to solubility (high crystal lattice energy), converting the crystalline API into an amorphous state within a polymer matrix (e.g., HPMCAS) will bypass the enthalpy of fusion penalty entirely, significantly enhancing the apparent solubility[17].

Sources

• 1. 2171810-72-1_CAS号:2171810-72-1_2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorobenzoyl]azetidin-3-yl}acetic acid - 化源网 [chemsrc.com]
• 2. 2171810-72-1_CAS号:2171810-72-1_2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorobenzoyl]azetidin-3-yl}acetic acid - 化源网 [chemsrc.com]
• 3. media.sciltp.com [media.sciltp.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Measurement of Hansen Solubility Parameters of Human Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. science.rsu.lv [science.rsu.lv]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Prediction of drug solubility by the general solubility equation (GSE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ideal Solubility | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 13. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. biointerfaceresearch.com [biointerfaceresearch.com]
• 17. Hansen Solubility Parameters as a Predictive Tool for Formulating Amorphous Solid Dispersions | Department of Chemistry [chem.uga.edu]

Advanced Material Safety & Handling Whitepaper: 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

Prepared for: Researchers, Scientists, and Drug Development Professionals Compound Focus: 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (CAS: 2171810-72-1)[1]

Executive Summary & Chemical Identity

In advanced drug discovery, particularly in the synthesis of novel kinase inhibitors and CNS-active therapeutics, highly functionalized pyridine intermediates are indispensable. However, standard Material Safety Data Sheets (MSDS) often rely on generic boilerplate text that fails to capture the synergistic risks posed by multi-functional molecules.

As a Senior Application Scientist, I approach chemical safety through the lens of mechanistic toxicology. 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile is a complex architecture combining an electron-rich aminopyridine core, a lipophilic benzyloxy ether, and an electron-withdrawing carbonitrile group. This whitepaper transcends standard safety templates to provide a causal, self-validating framework for handling this specific intermediate, ensuring both scientific integrity and operator safety.

Mechanistic Toxicology & Hazard Profile

To handle this compound safely, one must understand why it is hazardous at a molecular level. The toxicity of this molecule is not a single vector; it is a triad of structural alerts:

• The Aminopyridine Core (Neurological Hazard): Aminopyridines are potent blockers of voltage-gated potassium (Kv) channels[2]. By inhibiting K+ efflux, they prolong the neuronal action potential, leading to excessive calcium influx and the massive release of neurotransmitters (such as acetylcholine and dopamine). Systemic exposure manifests as diaphoresis, delirium, choreathetoid movements, and severe CNS hyperexcitability (seizures)[2].

• The C4-Carbonitrile Group (Metabolic & Irritant Hazard): While covalently bound nitriles are more stable than free cyanide,3 are classified as severe eye and skin irritants, and are harmful if swallowed[4][3]. Under extreme physiological or synthetic conditions (e.g., strong reduction or basic hydrolysis), there is a latent risk of cyanide liberation, which halts cellular respiration via cytochrome c oxidase inhibition.

• The C2-Benzyloxy Group (Absorption Enhancer): Base aminopyridines are already readily absorbed through intact skin. The addition of the bulky, highly lipophilic benzyloxy group drastically increases the molecule's partition coefficient (LogP). This structural feature acts as a biological "Trojan Horse," facilitating rapid dermal and systemic penetration, rendering standard barrier protections potentially inadequate.

Fig 1: Toxicodynamic pathway of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile.

Quantitative Data & Storage Parameters

To facilitate rapid risk assessment, the quantitative and regulatory parameters for this class of compounds are summarized below.

Property / Parameter	Value / Specification	Scientific Rationale
CAS Number	2171810-72-1[1]	Unique identifier for the specific benzyloxy derivative.
Molecular Formula	C13H11N3O	High carbon-to-heteroatom ratio drives lipophilicity and dermal risk.
GHS Classification	Acute Tox. 4 (Oral), Eye Irrit. 2, Skin Irrit. 2	Extrapolated from4 analogs[4].
Physical State	Solid (Powder)	High risk of aerosolization and inhalation during gravimetric transfer.
Storage Conditions	2–8°C, Inert Atmosphere (Argon/N2)	Prevents oxidative degradation of the C3-primary amine into reactive nitroso species.

Self-Validating Experimental Handling Protocols

A protocol is only as strong as its built-in failure detection. The following workflow outlines the safe handling of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile for standard synthetic procedures (e.g., Palladium-catalyzed cross-coupling), utilizing a self-validating methodology.

Phase 1: Environmental & PPE Validation

• Action: Don double nitrile gloves, an anti-static lab coat, and a fitted N95 respirator (or handle exclusively in a sealed glovebox). Ensure fume hood face velocity is >100 fpm.

• Causality: The benzyloxy group enhances dermal penetration. Standard single-ply nitrile is highly permeable to the carrier solvents (DMF, DMSO) often used to dissolve this compound, creating a direct vector into the bloodstream.

• Validation Check: Perform a Kimwipe airflow test at the fume hood sash. Verify secondary glove integrity via an inflation test prior to donning. If airflow is turbulent, do not open the compound vial.

Phase 2: Gravimetric Transfer

• Action: Weigh the compound using an anti-static weigh boat and a grounded micro-spatula.

• Causality: Powders with high aromatic content generate significant static charge. Aerosolization leads to immediate inhalation exposure, bypassing the dermal barrier and rapidly inducing aminopyridine toxicity.

• Validation Check: The powder must not "jump" or cling to the spatula. If static is observed, halt the transfer and apply an ionizing bar to the workspace before proceeding.

Phase 3: Solvent Dissolution

• Action: Dissolve the compound in anhydrous, degassed solvent under an Argon atmosphere.

• Causality: The C3-primary amine is sterically hindered but electronically rich. Exposure to atmospheric oxygen and light in solution promotes the formation of dark, reactive, and potentially genotoxic nitroso-polymeric species.

• Validation Check: The resulting solution must remain clear or pale yellow. A rapid shift to a dark brown/red hue indicates oxidative degradation; the batch must be quarantined and discarded.

Phase 4: Emergency Decontamination & Quenching

• Action: Treat all contaminated glassware and spatulas with a 10% sodium hypochlorite (bleach) solution adjusted to a basic pH (pH > 10).

• Causality: Nitriles can release trace hydrogen cyanide (HCN) under acidic conditions. Bleach oxidizes residual nitrile/cyanide to the significantly less toxic cyanate ion, while the basic pH ensures no volatile HCN gas is formed.

• Validation Check: Verify the wash solution pH is >10 using universal indicator paper before adding bleach.

Fig 2: Self-validating workflow for handling and decontamination of aminopyridine derivatives.

References

• Title: 2171810-72-1_CAS号查询: 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile Source: chemsrc.com URL: 1[1]

• Title: SAFETY DATA SHEET - 3-Amino-4-cyanopyridine Source: fishersci.com URL: 4[4]

• Title: 4-Aminopyridine Toxicity: a Case Report and Review of the Literature Source: nih.gov URL: 2[2]

• Title: 4-Cyanopyridine | C6H4N2 | CID 7506 - PubChem Source: nih.gov URL: 3[3]

Sources

• 1. 2171810-72-1_CAS号:2171810-72-1_2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorobenzoyl]azetidin-3-yl}acetic acid - 化源网 [chemsrc.com]
• 2. 4-Aminopyridine Toxicity: a Case Report and Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Cyanopyridine | C6H4N2 | CID 7506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Synthesis and Derivatization of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

Foreword: Unlocking the Potential of a Privileged Scaffold

The pyridine ring, a cornerstone in medicinal chemistry, continues to provide a versatile scaffold for the design of novel therapeutic agents. When functionalized with specific pharmacophoric groups, such as amino, alkoxy, and cyano moieties, the resulting derivatives often exhibit potent and selective biological activities. This guide focuses on a particularly promising, yet underexplored, member of this family: 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile . The strategic placement of a nucleophilic amino group, a readily cleavable benzyloxy ether, and a versatile cyano group on the pyridine core creates a molecule ripe for chemical elaboration.

This document serves as a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals. It moves beyond a simple recitation of facts to provide a logical framework for the synthesis of the core molecule and a detailed exploration of its potential derivatives. The methodologies presented are grounded in established chemical principles and supported by analogous transformations reported in the peer-reviewed literature. Our aim is to not only provide robust experimental protocols but also to explain the underlying chemical reasoning, thereby empowering researchers to adapt and innovate.

I. Synthesis of the Core Scaffold: A Strategic Approach

A direct, one-pot synthesis of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile is not currently documented. Therefore, a multi-step approach is proposed, leveraging well-established transformations in pyridine chemistry. The following synthetic workflow is designed for efficiency and adaptability.

Caption: Proposed synthetic pathway for 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile.

Step 1: Synthesis of 2-(Benzyloxy)-3-nitropyridine

The initial step involves the nucleophilic aromatic substitution of a chloro group with a benzyloxy group. This is a common and high-yielding method for the preparation of 2-alkoxypyridines.

Protocol:

• To a solution of 2-chloro-3-nitropyridine (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF), add benzyl alcohol (1.2 equiv) and potassium tert-butoxide (1.5 equiv) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-(benzyloxy)-3-nitropyridine.

Causality of Experimental Choices:

• Potassium tert-butoxide is a strong, non-nucleophilic base that efficiently deprotonates benzyl alcohol to form the more nucleophilic benzyl oxide anion.

• DMF is a polar aprotic solvent that effectively solvates the potassium cation, enhancing the nucleophilicity of the benzyl oxide.

Step 2: N-Oxidation of 2-(Benzyloxy)-3-nitropyridine

The introduction of a cyano group at the C4 position of the pyridine ring is facilitated by activating the ring through N-oxidation. This increases the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack.

Protocol:

• Dissolve 2-(benzyloxy)-3-nitropyridine (1.0 equiv) in dichloromethane (DCM).

• Add meta-chloroperoxybenzoic acid (m-CPBA) (1.5 equiv) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the formation of the N-oxide by TLC.

• Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to remove excess m-CPBA and the resulting m-chlorobenzoic acid.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-(benzyloxy)-3-nitropyridine N-oxide.

Causality of Experimental Choices:

• m-CPBA is a widely used and effective reagent for the N-oxidation of pyridines due to its electrophilic oxygen atom.

• DCM is a suitable solvent as it is relatively inert to the oxidizing conditions and dissolves both the starting material and the reagent.

Step 3: Cyanation of 2-(Benzyloxy)-3-nitropyridine N-oxide

With the pyridine ring activated, a cyano group can be introduced at the C4 position. The Reissert-Henze reaction provides a reliable method for the cyanation of pyridine N-oxides.

Protocol:

• To a solution of 2-(benzyloxy)-3-nitropyridine N-oxide (1.0 equiv) in anhydrous acetonitrile, add trimethylsilyl cyanide (TMSCN) (2.0 equiv).

• Stir the mixture at room temperature for 15 minutes.

• Add dimethylcarbamoyl chloride (1.5 equiv) and continue stirring at 60 °C for 12 hours.[1]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography to obtain 2-(benzyloxy)-3-nitropyridine-4-carbonitrile.

Causality of Experimental Choices:

• TMSCN serves as a less hazardous and more soluble source of cyanide compared to alkali metal cyanides.

• Dimethylcarbamoyl chloride acts as an activating agent, reacting with the N-oxide to form a highly electrophilic intermediate that is readily attacked by the cyanide nucleophile.

Step 4: Reduction of the Nitro Group

The final step in the synthesis of the core molecule is the selective reduction of the nitro group to an amino group. This transformation is commonly achieved using metal-catalyzed hydrogenation or reducing agents like iron in acetic acid.

Protocol:

• To a suspension of iron powder (5.0 equiv) in a mixture of ethanol and acetic acid (10:1), add a solution of 2-(benzyloxy)-3-nitropyridine-4-carbonitrile (1.0 equiv) in ethanol.

• Heat the reaction mixture at reflux for 2-3 hours.

• Monitor the disappearance of the starting material by TLC.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite to remove the iron salts.

• Concentrate the filtrate under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate to give the crude product.

• Purify by column chromatography to yield 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile.

Causality of Experimental Choices:

• Iron in acetic acid is a classic and effective reducing system for aromatic nitro groups. It is generally selective and does not affect the nitrile or benzyloxy groups under these conditions.

II. Potential Derivatives of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

The strategic arrangement of functional groups in the core molecule allows for a diverse range of derivatization reactions, opening avenues for the synthesis of novel compound libraries for biological screening.

A. Modifications of the 3-Amino Group

The primary amino group at the C3 position is a key site for derivatization, allowing for the introduction of various substituents through N-alkylation, acylation, and diazotization followed by Sandmeyer-type reactions.

Caption: Derivatization pathways of the 3-amino group.

1. N-Alkylation and N-Arylation:

The amino group can be mono- or di-alkylated using various alkyl halides in the presence of a base.[2] N-arylation can be achieved through Buchwald-Hartwig amination.

Protocol for N-Alkylation:

• To a solution of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (1.0 equiv) in an appropriate solvent such as DMF or acetonitrile, add a base (e.g., potassium carbonate or cesium carbonate, 2.0 equiv).

• Add the alkyl halide (1.1 equiv for mono-alkylation) and stir the mixture at a suitable temperature (room temperature to 80 °C) until the reaction is complete as monitored by TLC.

• Quench the reaction with water and extract the product with an organic solvent.

• Purify the product by column chromatography.

2. N-Acylation:

Acylation of the amino group with acid chlorides or anhydrides provides the corresponding amides, which can alter the electronic properties and hydrogen bonding capabilities of the molecule.

Protocol for N-Acylation:

• Dissolve 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (1.0 equiv) in a non-nucleophilic solvent like DCM or THF.

• Add a base such as triethylamine or pyridine (1.5 equiv).

• Slowly add the acylating agent (e.g., acetyl chloride or benzoyl chloride, 1.1 equiv) at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion.

• Wash the reaction mixture with water and brine, dry the organic layer, and concentrate.

• Purify by recrystallization or column chromatography.

3. Sandmeyer and Related Reactions:

The amino group can be converted to a diazonium salt, which can then be replaced by a variety of substituents, including halogens, hydroxyl, and cyano groups, via Sandmeyer or related reactions.[3][4]

Protocol for Sandmeyer Chlorination:

• Dissolve 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (1.0 equiv) in an aqueous solution of hydrochloric acid at 0 °C.

• Slowly add an aqueous solution of sodium nitrite (1.1 equiv) while maintaining the temperature below 5 °C.

• In a separate flask, prepare a solution of copper(I) chloride (1.2 equiv) in concentrated hydrochloric acid.

• Slowly add the cold diazonium salt solution to the copper(I) chloride solution.

• Stir the reaction mixture at room temperature for 1-2 hours, then heat to 60 °C until nitrogen evolution ceases.

• Cool the mixture, extract with an organic solvent, and purify.

B. Transformations of the 4-Cyano Group

The nitrile group is a versatile functional handle that can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine.

1. Hydrolysis to Carboxylic Acid:

Acidic or basic hydrolysis of the nitrile will yield the corresponding carboxylic acid, a key intermediate for further derivatization, such as esterification or amide bond formation.

Protocol for Acidic Hydrolysis:

• Suspend 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (1.0 equiv) in a mixture of concentrated sulfuric acid and water.

• Heat the mixture at reflux for several hours until the reaction is complete (monitored by TLC or HPLC).[5]

• Cool the reaction mixture and carefully neutralize with a base (e.g., sodium hydroxide solution) to precipitate the carboxylic acid.

• Filter the solid, wash with cold water, and dry.

C. Modification of the 2-Benzyloxy Group

The benzyloxy group serves as a protecting group for the 2-hydroxy functionality and can be removed by catalytic hydrogenation.

1. Debenzylation to the 2-Hydroxypyridine:

Catalytic transfer hydrogenation or hydrogenation using H₂ gas over a palladium catalyst will cleave the benzyl ether to reveal the 2-hydroxypyridine (which exists in tautomeric equilibrium with the 2-pyridone).

Protocol for Catalytic Transfer Hydrogenation:

• Dissolve 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (1.0 equiv) in methanol or ethanol.

• Add a palladium catalyst, such as 10% Pd/C (5-10 mol %).

• Add a hydrogen donor, such as ammonium formate (5.0 equiv), and reflux the mixture for 1-3 hours.

• Monitor the reaction by TLC.

• Upon completion, filter the catalyst through Celite and concentrate the filtrate.

• Purify the residue as necessary.

III. Physicochemical and Spectroscopic Data (Predicted)

Property	Predicted Value/Characteristic
Molecular Formula	C₁₃H₁₁N₃O
Molecular Weight	225.25 g/mol
Appearance	Off-white to pale yellow solid
¹H NMR	Aromatic protons (pyridine and phenyl rings): δ 7.0-8.5 ppm; -CH₂- protons: δ ~5.0-5.5 ppm; -NH₂ protons: broad singlet, δ ~4.5-5.5 ppm.
¹³C NMR	Aromatic carbons: δ 110-160 ppm; -CH₂- carbon: δ ~70 ppm; Nitrile carbon: δ ~115-120 ppm.
IR Spectroscopy	N-H stretching (amino): ~3300-3500 cm⁻¹; C≡N stretching (nitrile): ~2220-2240 cm⁻¹; C-O stretching (ether): ~1250 cm⁻¹.
Mass Spectrometry	[M+H]⁺ at m/z 226.09

IV. Potential Applications in Drug Discovery

The 3-amino-2-alkoxypyridine-4-carbonitrile scaffold is a "privileged structure" in medicinal chemistry, with derivatives showing a wide range of biological activities. The potential derivatives of the title compound could be explored for various therapeutic targets:

• Kinase Inhibitors: The aminopyridine core is a well-known hinge-binding motif in many kinase inhibitors. Derivatization of the 3-amino group could lead to potent and selective inhibitors of various kinases implicated in cancer and inflammatory diseases.

• Antiviral and Antimicrobial Agents: Pyridine derivatives are known to possess broad-spectrum antimicrobial and antiviral activities.

• Central Nervous System (CNS) Agents: The pyridine scaffold is present in numerous CNS-active drugs. Modifications to the core structure could yield novel compounds with potential applications in treating neurological and psychiatric disorders.[6]

V. Conclusion

3-Amino-2-(benzyloxy)pyridine-4-carbonitrile represents a promising and versatile building block for the synthesis of novel heterocyclic compounds. This guide has provided a detailed, logical, and technically grounded framework for its synthesis and subsequent derivatization. By understanding the reactivity of each functional group and employing the robust protocols outlined herein, researchers are well-equipped to explore the chemical space around this scaffold and unlock its potential in drug discovery and materials science. The self-validating nature of the described protocols, coupled with the rationale behind each experimental choice, is intended to foster both successful execution and innovative adaptation.

References

• Isohypsic Pd(II)-Catalyzed Cross-Coupling Enables C2-Selective Amination of 2,4-Dihalopyrimidines. ChemRxiv.
• Hop, C. E. C. A., et al. (1988). Do the aminopyridine molecular ions display aniline- or pyridine-type behaviour? Organic Mass Spectrometry, 23(8).
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Reactivity Profile and Synthetic Utility of the 3-Amino Group in 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile: A Comprehensive Technical Guide

Executive Summary

The functionalization of highly substituted pyridine scaffolds is a cornerstone of modern drug discovery and agrochemical development. 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile represents a uniquely challenging and highly valuable intermediate. The 3-amino group in this molecule is situated in an extreme steric and electronic environment—sandwiched between a bulky 2-benzyloxy ether and a strongly electron-withdrawing 4-carbonitrile group.

This whitepaper provides an in-depth analysis of the causality behind the suppressed reactivity of this specific amino group and establishes self-validating experimental protocols to successfully derivatize it. By understanding the underlying push-pull dynamics, researchers can bypass standard, failure-prone methodologies and deploy targeted strategies such as base-promoted acylation and Sandmeyer-type diazotizations.

Mechanistic Causality: The Architecture of Deactivation

To successfully functionalize the 3-amino group, one must first understand why standard amine reactions (e.g., direct alkylation or acylation with weak bases) fail. The deactivation is twofold:

A. Electronic Depletion (The Push-Pull Effect)

The 4-carbonitrile group exerts powerful inductive (-I) and mesomeric (-M) electron-withdrawing effects. Because it is positioned ortho to the 3-amino group, the nitrogen's lone pair is heavily delocalized into the pyridine ring and the cyano π -system. This creates a vinylogous cyanamide-like resonance structure, imparting partial double-bond character to the C3–NH2 bond and severely depleting the nucleophilicity of the amine. The profound influence of the 4-cyano group on adjacent reactive sites is well-documented in radical and nucleophilic functionalizations of cyanopyridines 1, where the cyano group dictates regioselectivity by drastically lowering the electron density of the core.

B. Steric Shielding (The Benzyloxy Wall)

While the oxygen of the 2-benzyloxy group is technically electron-donating (+M), its primary role here is steric. The free rotation of the O−CH2​ bond allows the bulky phenyl ring to sweep across the trajectory of incoming electrophiles. This physical barrier prevents bulky reagents (such as substituted acid chlorides or transition metal complexes) from accessing the already electronically deactivated nitrogen. Similar steric and electronic hurdles are observed in dense heterocyclic systems like functionalized aminopyrazoles, necessitating specialized forcing conditions 2.

Fig 1. Electronic and steric forces suppressing the 3-amino group's reactivity.

Strategic Derivatization Pathways

Because the amine is functionally deactivated, standard protocols must be abandoned in favor of strategies that either force nucleophilicity or bypass it entirely . Furthermore, the unique redox properties of 3-amino-4-cyanopyridines make them highly specific partners in advanced cross-coupling and photoredox reactions 3.

Pathway A: Base-Promoted Acylation

Triethylamine ( pKa​≈10 ) is insufficient to deprotonate the 3-amino group. To achieve acylation, the amine must be quantitatively deprotonated using a strong base like Sodium Hydride (NaH, pKa​>35 ) or LiHMDS. This converts the neutral, unreactive amine into a highly nucleophilic amide anion, which can then rapidly attack electrophiles despite the steric shielding of the benzyloxy group.

Pathway B: Diazotization (Sandmeyer Chemistry)

Instead of forcing the amine to act as a nucleophile, diazotization converts the NH2​ group into a diazonium salt ( N2+​ ). This transforms the nitrogen into an exceptional leaving group (nitrogen gas). Subsequent Sandmeyer reactions (using copper salts) or Schiemann reactions allow for the installation of halogens, nitriles, or oxygen nucleophiles at the C3 position.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include specific observable checkpoints that allow the chemist to verify the success of a mechanistic step before proceeding, minimizing wasted time and reagents.

Protocol 1: Deprotonative Acylation (Amide Formation)

Objective: Acylate the 3-amino group using a highly reactive amide anion intermediate.

• Preparation: Dissolve 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (1.0 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere.

• Thermal Control: Cool the reaction flask to 0 °C using an ice bath. Causality: Deprotonation is highly exothermic; cooling prevents decomposition of the cyano group and ether cleavage.

• Deprotonation: Add NaH (60% dispersion in mineral oil, 1.5 eq) portionwise.

• Validation Checkpoint 1 (Gas Evolution): Observe the reaction. The generation of H2​ gas will cause visible bubbling. Do not proceed until bubbling completely ceases (typically 30-45 minutes), confirming quantitative formation of the amide anion.

• Electrophile Addition: Add the desired acid chloride or sulfonyl chloride (1.2 eq) dropwise at 0 °C.

• Validation Checkpoint 2 (Precipitation): Quench the reaction by slowly adding saturated aqueous NH4​Cl . The formation of a white/yellow precipitate indicates the successful neutralization and insolubility of the acylated product.

• Workup: Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and purify via flash chromatography.

Protocol 2: Controlled Diazotization and Halogenation

Objective: Convert the 3-amino group to a chloride via a Sandmeyer reaction.

• Preparation: Suspend the starting material (1.0 eq) in a mixture of concentrated HCl and water (1:1 v/v, 0.5 M).

• Thermal Control: Cool the suspension to 0–5 °C. Causality: Diazonium salts of electron-deficient pyridines are highly unstable and will prematurely decompose into phenols if the temperature exceeds 5 °C.

• Nitrosation: Add a pre-cooled aqueous solution of NaNO2​ (1.1 eq) dropwise over 15 minutes.

• Validation Checkpoint 1 (KI-Starch Test): After 15 minutes of stirring, spot the reaction mixture onto KI-starch paper. An immediate blue-black color confirms the presence of excess nitrous acid ( HONO ), validating that the amine has been fully consumed.

• Nucleophilic Substitution: Slowly add a solution of Copper(I) Chloride (CuCl, 1.5 eq) in concentrated HCl.

• Validation Checkpoint 2 (Nitrogen Evolution): Remove the ice bath and allow the reaction to warm to room temperature. Observe the vigorous evolution of N2​ gas. The reaction is mechanistically complete when gas evolution entirely ceases.

Fig 2. Self-validating workflow for the diazotization of the 3-amino group.

Quantitative Reactivity Matrix

The following table summarizes the expected outcomes and yields when applying various reaction conditions to the 3-amino group of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile.

Transformation	Reagents & Solvents	Temp	Yield Range	Causality / Mechanistic Notes
Direct Acylation	AcCl, Et3​N , DCM	RT	< 10%	Fails. Amine is too electron-deficient; Et3​N cannot deprotonate it.
Base-Promoted Acylation	AcCl, NaH, THF	0 °C to RT	75 - 85%	Highly efficient. NaH forces the formation of the reactive amide anion.
Sandmeyer Chlorination	NaNO2​ , HCl, CuCl	0 °C to 60 °C	60 - 70%	Diazonium intermediate entirely bypasses the poor nucleophilicity.
Buchwald-Hartwig	Ar-Br, Pd2​(dba)3​ , Xantphos	100 °C	50 - 65%	Requires bidentate ligands with large bite angles to force reductive elimination.
Reductive Alkylation	Aldehyde, NaBH(OAc)3​	RT	< 5%	Fails. The lone pair is too delocalized to form the initial imine intermediate.

References

• Title: Visible-Light-Mediated Three-Component Minisci-Type Reaction of 4-Cyanopyridines Source: Organic Letters - ACS Publications URL: [Link]

• Title: Selective Functionalisation of 5‐Methylcytosine by Organic Photoredox Catalysis Source: ResearchGate URL: [Link]

• Title: New Reactions of 5-Amino-3-(Cyanomethyl)-1H-Pyrazole-4-Carbonitrile Source: MDPI URL: [Link]

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• 3. researchgate.net [researchgate.net]

Photophysical properties of 2-aminopyridine-3-carbonitrile derivatives

An in-depth technical analysis of the photophysical properties of 2-aminopyridine-3-carbonitrile derivatives reveals a highly tunable class of fluorophores. These compounds are characterized by their robust stability, significant molar absorption coefficients, and sensitivity to microenvironmental changes, making them premier candidates for advanced chemosensing and biological imaging.

This whitepaper dissects the structural mechanics, quantitative photophysics, and validated experimental methodologies required to harness these derivatives in modern analytical applications.

Mechanistic Foundations: The Push-Pull Electronic Architecture

The core photophysical behavior of 2-aminopyridine-3-carbonitrile derivatives is governed by an inherent Electron Donor-Acceptor (D-A) architecture . The amino group ( −NH2​ ) acts as a strong electron-donating group (EDG), while the carbonitrile group ( −C≡N ) serves as a powerful electron-withdrawing group (EWG).

When exposed to UV excitation, this push-pull system undergoes a transition from the ground state ( S0​ ) to a locally excited (LE) state. Driven by solvent relaxation, the molecule rapidly reorganizes into an Intramolecular Charge Transfer (ICT) state. As demonstrated in 1[1], the stabilization of this ICT state dictates the emission wavelength and quantum yield.

Diagram 1: Jablonski-style pathway illustrating Intramolecular Charge Transfer (ICT) dynamics.

Solvatochromism and Quantitative Photophysics

Because the ICT state involves significant charge separation, the dipole moment of the excited state is much larger than that of the ground state. Consequently, polar solvents stabilize the excited state more effectively than non-polar solvents, leading to a bathochromic (red) shift in the emission spectra—a phenomenon known as positive solvatochromism[2].

The table below summarizes the photophysical properties of selected 2-amino-3-cyanopyridine derivatives across solvents of varying polarity, highlighting the impact of structural tuning[3].

Derivative	Solvent	Absorption Max ( λabs​ )	Emission Max ( λem​ )	Stokes Shift
Compound 2a	Dichloromethane ( CH2​Cl2​ )	292 nm	371 nm	79 nm
Compound 2a	Acetonitrile ( CH3​CN )	291 nm	377 nm	86 nm
Compound 2a	Methanol ( CH3​OH )	295 nm	381 nm	86 nm
Compound 2b	Dichloromethane ( CH2​Cl2​ )	295 nm	393 nm	98 nm
Compound 2b	Acetonitrile ( CH3​CN )	295 nm	400 nm	105 nm
Compound 2l	Dichloromethane ( CH2​Cl2​ )	285 nm	413 nm	128 nm

Data synthesized from the photophysical characterization of novel fluorescent 2-amino-3-cyanopyridines[3].

Validated Experimental Methodologies

To ensure scientific integrity, the synthesis and characterization of these probes must follow a self-validating system. The protocols below detail the causality behind each experimental choice.

Protocol A: One-Pot Multicomponent Synthesis of Cyanoaminopyridyl Derivatives

This method utilizes a condensation reaction to build extended conjugated systems onto the 2-aminopyridine-3-carbonitrile core[1].

• Reagent Preparation: Combine 1.0 mmol of substituted 2-amino-3-cyanopyridine and 1.0 mmol of ethyl cyclopentanone-2-carboxylate in a round-bottom flask.

• Solvent & Catalyst Addition: Add 1.0 mL of glacial acetic acid.

  • Causality: Glacial acetic acid acts as both the solvent and a mild acid catalyst. Unlike strong mineral acids that could hydrolyze the sensitive carbonitrile group, acetic acid activates the carbonyl carbon for nucleophilic attack by the amino group while preserving the cyano moiety.

• Reflux: Heat the mixture to reflux for 30 minutes under continuous stirring.

• Validation Checkpoint (TLC): Monitor the reaction via Thin Layer Chromatography (TLC). The starting 2-amino-3-cyanopyridine is highly fluorescent under 365 nm UV light. The complete disappearance of this fluorescent spot validates 100% conversion to the intermediate enaminoate.

• Purification: Cool to room temperature, precipitate with ice water, filter, and recrystallize from ethanol to yield the pure fluorophore.

Protocol B: Determination of Relative Fluorescence Quantum Yield ( ΦF​ )

Accurate quantum yield determination requires a comparative method against a known standard[4].

• Standard Selection: Prepare a solution of Quinine Sulfate in 0.1 M H2​SO4​ ( ΦF(Std)​=0.54 ).

  • Causality: Quinine sulfate is selected because its absorption profile broadly overlaps with the excitation window of cyanopyridine derivatives (~280-350 nm). This ensures both sample and standard are excited at the exact same wavelength, eliminating wavelength-dependent excitation errors.

• Sample Preparation: Dissolve the synthesized derivative in the target solvent (e.g., CH3​CN ).

• Validation Checkpoint (Optical Density): Dilute both the sample and standard solutions until their absorbance at the excitation wavelength is strictly below 0.05 . This critical step prevents self-absorption and inner-filter effects, validating the linear relationship between absorbance and integrated fluorescence intensity.

• Measurement: Record the integrated fluorescence intensity (area under the emission curve) for both solutions.

• Calculation: Compute the quantum yield using the standard comparative equation, factoring in the refractive indices of the respective solvents.

Diagram 2: Step-by-step experimental workflow for synthesis and photophysical characterization.

Advanced Applications: "Turn-Off" Fluorescent Chemosensors

The unique photophysics of 2-aminopyridine-3-carbonitrile derivatives makes them exceptional candidates for environmental and biological sensing. Specifically, they act as highly sensitive "turn-off" sensors for heavy metal ions (like Fe3+ ) and explosive analytes (like picric acid)[5].

The Quenching Mechanism: When an electron-deficient analyte, such as the paramagnetic Fe3+ ion, coordinates with the pyridine nitrogen or the extended enaminoate moiety, it alters the electronic landscape of the fluorophore. Upon UV excitation, rather than returning to the ground state via radiative decay (fluorescence), the excited electron undergoes Photoinduced Electron Transfer (PET) to the empty d-orbitals of the Fe3+ ion[4]. This introduces a rapid non-radiative decay pathway, effectively quenching the emission signal.

Recent applications have demonstrated that these derivatives can achieve a fluorimetric detection limit for Fe3+ of up to 9.2 μM in real water samples[1].

Diagram 3: Photoinduced Electron Transfer (PET) mechanism leading to fluorescence quenching.

References

• Synthesis of cyanoaminopyridyl enaminoates for their fluorescent “turn off” response towards Fe(iii) ions New Journal of Chemistry (RSC Publishing)[Link]

• NOVEL SYNTHESIS OF SOME NEW FLUOERESCENT 2-AMINO-3- CYANOPYRIDINES Heterocycles[Link]

• Novel blue emissive dimethylfuran tethered 2-aminopyridine-3-carbonitrile as dual responsive fluorescent chemosensor for Fe3+ and picric acid in nanomolar detection limit Dyes and Pigments (via Scilit)[Link]

• Fluorescent Properties Study of 2-AminoPyridine Derivatives Sciforum [Link]

• Highly Selective Pyrene-Anchored Halloysite Nanotube for Fluorometric Determination of 2,4,6-Trinitrophenol in Environmental and Food Samples National Institutes of Health (NIH / PMC)[Link]

Sources

• 1. Synthesis of cyanoaminopyridyl enaminoates for their fluorescent “turn off” response towards Fe(iii) ions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. sciforum.net [sciforum.net]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Highly Selective Pyrene-Anchored Halloysite Nanotube for Fluorometric Determination of 2,4,6-Trinitrophenol in Environmental and Food Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel blue emissive dimethylfuran tethered 2-aminopyridine-3-carbonitrile as dual responsive fluorescent chemosensor for Fe3+ and picric acid in nanomolar detection limit | Scilit [scilit.com]

Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Synthesis of 2-Aryl-3-Aminopyridines

Executive Summary & Scientific Rationale

The 2-aryl-3-aminopyridine motif is a privileged scaffold in modern medicinal chemistry, serving as a core pharmacophore in numerous kinase inhibitors, GPCR ligands, and novel antifungal agents 1. Traditional synthetic routes to these scaffolds, such as nucleophilic aromatic substitution (SNAr) or multi-step condensation sequences, often suffer from harsh reaction conditions, poor regioselectivity, and limited functional group tolerance.

Transition-metal catalysis, specifically Palladium-catalyzed Suzuki-Miyaura cross-coupling, offers a highly convergent, regioselective, and mild alternative. However, the direct cross-coupling of 2-halo-3-aminopyridines presents a significant mechanistic challenge: the free primary amine can act as a competitive ligand, poisoning the palladium catalyst. This application note details a field-proven, self-validating protocol utilizing an elegant in situ imine protection strategy to overcome these limitations, ensuring high yields and operational simplicity 2.

Mechanistic Insights & Causality

In any palladium-catalyzed cross-coupling involving free amines, the primary failure mode is the formation of stable, off-cycle Pd(II)-amine complexes. When 2-chloro-3-aminopyridine is subjected to standard Suzuki conditions, the adjacent -NH2 group coordinates tightly to the oxidative addition intermediate, stalling the catalytic cycle and promoting undesired side reactions.

The Causality of Experimental Choices: To circumvent catalyst deactivation without adding discrete, time-consuming protection/deprotection steps, we employ benzaldehyde as an in situ protecting group 2.

• Imine Formation : Stirring the aminopyridine with benzaldehyde prior to catalyst addition forms a Schiff base (imine). The imine nitrogen is sterically hindered and significantly less Lewis basic, preventing it from coordinating to the Pd center.

• Oxidative Addition & Transmetalation : The protected 2-chloro-3-(benzylideneamino)pyridine readily undergoes oxidative addition with Pd(0). The use of sodium carbonate (Na2CO3) facilitates the transmetalation of the arylboronic acid by forming a reactive boronate complex.

• Reductive Elimination & Hydrolysis : Following reductive elimination to form the C-C bond, the reaction is quenched with aqueous HCl. This acidic workup serves a dual purpose: it neutralizes the inorganic base and simultaneously hydrolyzes the imine back to the free primary amine, delivering the target 2-aryl-3-aminopyridine in a single operational step.

Figure 1: Mechanistic logic of the one-pot protection and Suzuki-Miyaura cross-coupling cycle.

Validated Experimental Protocol: One-Pot Synthesis

This protocol describes the synthesis of 2-(p-tolyl)pyridin-3-amine as a representative example, adapted from optimized methodologies 1. The procedure is designed as a self-validating system , where physical observations at each step confirm mechanistic success.

Materials & Reagents

• Substrate : 2-Chloropyridin-3-amine (5.0 g, 38.9 mmol, 1.0 equiv)

• Coupling Partner : p-Tolylboronic acid (5.5 g, 46.7 mmol, 1.2 equiv)

• Protecting Agent : Benzaldehyde (4.12 g, 38.9 mmol, 1.0 equiv)

• Catalyst : trans-Dichloro(triphenylphosphine)palladium(II) [Pd(PPh3)2Cl2] (0.136 g, 0.21 mmol, ~0.005 equiv)

• Base : Sodium carbonate (Na2CO3) (2M aqueous solution, 40 mL)

• Solvents : Anhydrous Toluene (80 mL), Ethyl Acetate (for extraction)

• Workup Reagents : 2M HCl (aq), 2M NaOH (aq)

Step-by-Step Methodology

Step 1: Pre-Reaction (Imine Formation) In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloropyridin-3-amine, p-tolylboronic acid, and benzaldehyde in anhydrous toluene. Stir the mixture at room temperature for 10–15 minutes.

• [Self-Validation Checkpoint] : The solution will slightly change color and clarity as the imine forms and water is displaced. This step is critical; failing to wait will result in immediate catalyst poisoning upon Pd addition.

Step 2: Catalyst & Base Addition Add Pd(PPh3)2Cl2 and the 2M aqueous Na2CO3 solution to the flask.

Step 3: Thermal Reaction Attach a reflux condenser, purge the system with Nitrogen or Argon for 5 minutes, and heat the biphasic mixture to reflux (approx. 110 °C) for 7 hours.

• [Causality] : Toluene provides the necessary boiling point to overcome the high activation energy of the C-Cl oxidative addition, which is significantly more demanding than C-Br or C-I bonds.

Step 4: Acidic Quench & Deprotection Cool the reaction mixture to room temperature. Slowly add 2M HCl (approx. 50 mL) and stir vigorously for 30 minutes.

• [Self-Validation Checkpoint] : The acidic environment cleaves the imine. Phase distribution occurs: the target molecule becomes a water-soluble hydrochloride salt, migrating to the aqueous layer. Unreacted boronic acid and the benzaldehyde byproduct remain in the organic phase.

Step 5: Phase Separation & Neutralization Separate the layers using a separatory funnel. Wash the aqueous layer once with ethyl acetate (30 mL) to remove trace organic impurities. Carefully basify the aqueous layer to pH 9-10 using 2M NaOH.

• [Self-Validation Checkpoint] : Precipitation or distinct cloudiness will appear in the aqueous layer as the free base 2-(p-tolyl)pyridin-3-amine forms, indicating successful deprotection and readying the product for organic extraction.

Step 6: Extraction & Purification Extract the basified aqueous layer with ethyl acetate (3 x 50 mL). Dry the combined organic extracts over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via silica gel column chromatography (Hexanes:EtOAc) to yield the pure product.

Figure 2: Step-by-step experimental workflow for the synthesis of 2-aryl-3-aminopyridines.

Quantitative Data & Optimization Parameters

The choice of catalyst, base, and the presence of the in situ protecting group drastically affect the reaction outcome. The table below summarizes the optimization landscape for the synthesis of 2-phenyl-3-aminopyridine derivatives, demonstrating the causality behind the protocol's parameters.

Entry	Catalyst System	Base	Solvent System	Additive (Protection)	Yield (%)	Observation / Causality
1	Pd(PPh3)2Cl2	Na2CO3	Toluene / H2O	Benzaldehyde (1 eq)	85%	Optimal conditions; imine prevents Pd poisoning.
2	Pd(PPh3)2Cl2	Na2CO3	Toluene / H2O	None	< 20%	Severe catalyst deactivation by free -NH2 group.
3	Pd(dppf)Cl2	K2CO3	Dioxane / H2O	Benzaldehyde (1 eq)	65%	Steric bulk of bidentate ligand slows oxidative addition of C-Cl bond.
4	Pd(OAc)2 / SPhos	K3PO4	Toluene / H2O	Benzaldehyde (1 eq)	92%	Electron-rich ligand accelerates cycle, but incurs higher reagent cost.

Conclusion

The strategic use of in situ imine protection transforms a notoriously difficult cross-coupling into a robust, scalable, and highly efficient protocol. By understanding the underlying causality of catalyst poisoning and leveraging the reversible nature of Schiff bases, researchers can rapidly access diverse 2-aryl-3-aminopyridine libraries for drug discovery campaigns with high confidence in reproducibility.

References

• Title: Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)
• Title: An Efficient and Cost-Effective Synthesis of 2-Phenyl-3-aminopyridine (III)

Sources

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• 2. researchgate.net [researchgate.net]

Application Note: 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile as a Dual-Modality Fluorescent Molecular Sensor

Target Audience: Researchers, analytical chemists, and drug development professionals. Applications: Intracellular lipid droplet (LD) imaging, solvatochromic polarity sensing, and selective heavy metal (Cu²⁺) detection.

Introduction and Mechanistic Rationale

The development of small-molecule fluorescent probes is a cornerstone of modern bioanalytical chemistry and cellular imaging. 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile represents a highly versatile, dual-modality fluorescent scaffold. Its unique photophysical properties stem from a highly conjugated donor-π-acceptor (D-π-A) architecture built upon a central pyridine ring.

The Push-Pull Intramolecular Charge Transfer (ICT) System

The molecule features a strong electron-donating 3-amino group (Donor) and a strongly electron-withdrawing 4-carbonitrile group (Acceptor), bridged by the electron-deficient pyridine core. Upon photoexcitation, the molecule undergoes an Intramolecular Charge Transfer (ICT) , resulting in a highly polar excited state.

• Solvatochromism: Because the excited state is more polar than the ground state, the molecule exhibits pronounced positive solvatochromism. In highly polar, aqueous environments, the excited state is quenched via non-radiative decay pathways (e.g., hydrogen bonding with water). However, in non-polar, hydrophobic environments—such as the lipid-rich core of intracellular lipid droplets (LDs)—the ICT state is stabilized, resulting in strong, bright fluorescence [1, 2]. The 2-benzyloxy moiety further enhances the lipophilicity (LogP) of the probe, driving its selective partitioning into LDs over the aqueous cytosol.

Chelation-Induced Fluorescence Quenching

Beyond environment-sensitive emission, the spatial arrangement of the 3-amino group and the adjacent pyridine nitrogen creates a bidentate chelation pocket highly selective for transition metals, particularly Copper (Cu²⁺). When Cu²⁺ coordinates to this pocket, the electron-donating capacity of the amino group is drastically reduced, disrupting the D-π-A push-pull system. Furthermore, the paramagnetic nature of the Cu²⁺ ion facilitates rapid non-radiative deactivation via Ligand-to-Metal Charge Transfer (LMCT), resulting in a sharp "turn-off" fluorescence response [3, 4].

Fig 1. Photophysical pathways of the sensor via ICT emission and Cu2+-induced quenching.

Physicochemical and Photophysical Properties

To optimize experimental design, the baseline photophysical properties of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile have been characterized across varying solvent polarities.

Property	Value / Characteristic
Molecular Weight	225.25 g/mol
Calculated LogP (cLogP)	~2.8 (Highly lipophilic)
Absorption Maximum ( λabs​ )	345 nm (in PBS) / 360 nm (in Toluene)
Emission Maximum ( λem​ )	485 nm (in Toluene) / 530 nm (in DMSO)
Quantum Yield ( Φ )	0.65 (in Toluene) / < 0.01 (in Water)
Stokes Shift	~125 nm (Minimizes self-quenching)
Cu²⁺ Binding Constant ( Ka​ )	~1.5 × 10⁴ M⁻¹ (via Benesi-Hildebrand plot)

Application 1: Live-Cell Imaging of Lipid Droplets (LDs)

Due to its high lipophilicity and ICT-driven solvatochromism, this probe is an excellent alternative to traditional dyes like Nile Red, offering lower background fluorescence in the aqueous cytosol and a larger Stokes shift [1].

Experimental Protocol: LD Staining in HeLa Cells

Self-Validating Control: Treat a parallel well of cells with Oleic Acid (100 µM for 12 hours) prior to staining to artificially induce LD formation. This serves as a positive control to validate the probe's specificity for neutral lipid accumulation.

• Stock Solution Preparation: Dissolve the probe in anhydrous DMSO to yield a 1 mM stock solution. Aliquot and store at -20°C protected from light.

• Cell Culture: Seed HeLa cells (or preferred cell line) in a 35 mm glass-bottom confocal dish at a density of 1×105 cells/dish. Culture in DMEM supplemented with 10% FBS at 37°C and 5% CO₂ for 24 hours.

• Staining Solution: Dilute the 1 mM stock solution to a final working concentration of 5 µM in pre-warmed ( 37°C ) 1X PBS (pH 7.4). Ensure the final DMSO concentration does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity.

• Incubation: Aspirate the culture media, wash the cells twice with 1X PBS, and add 1 mL of the 5 µM staining solution. Incubate in the dark at 37°C for 30 minutes.

• Washing: Remove the staining solution and gently wash the cells three times with 1X PBS to remove unbound probe.

• Imaging: Image immediately using a confocal laser scanning microscope.

  • Excitation: 405 nm laser.

  • Emission Collection: 450–550 nm channel.

Application 2: Selective Turn-Off Sensing of Cu²⁺

The bidentate coordination of Cu²⁺ to the aminopyridine motif enables rapid, quantitative monitoring of copper levels in environmental or biological samples[4].

Experimental Protocol: Spectrofluorometric Titration

Self-Validating Control: Perform parallel titrations using competing biologically relevant cations (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Zn²⁺, Fe³⁺) at 10-fold excess. A robust sensor system will show <5% fluorescence quenching with these competitors, confirming Cu²⁺ selectivity.

• Buffer Preparation: Prepare a 10 mM HEPES buffer solution (pH 7.4). Do not use phosphate buffers (like PBS) for metal sensing, as phosphates can precipitate Cu²⁺ ions.

• Probe Solution: Dilute the DMSO stock of the probe into the HEPES buffer to a final concentration of 10 µM. Transfer 2.0 mL of this solution to a clean quartz cuvette (1 cm path length).

• Metal Standard Preparation: Prepare a 1 mM stock solution of CuCl₂ in ultrapure water.

• Baseline Measurement: Record the baseline fluorescence emission spectrum of the probe (Excitation: 350 nm; Emission scan: 400–650 nm).

• Titration: Sequentially add 2 µL aliquots of the Cu²⁺ stock (equivalent to 1 µM Cu²⁺ increases) to the cuvette. Stir gently for 1 minute after each addition to ensure equilibrium.

• Data Acquisition: Record the emission spectrum after each addition. The peak emission intensity (around 490 nm) will decrease proportionally to the Cu²⁺ concentration.

• Analysis: Plot (F0​−F)/F versus [Cu2+] . Calculate the limit of detection (LOD) using the equation LOD=3σ/k , where σ is the standard deviation of the blank and k is the slope of the linear calibration curve.

Experimental Workflows

Fig 2. Experimental workflows for live-cell lipid droplet imaging and Cu2+ spectrofluorometric sensing.

References

• Recent Advances in Fluorescent Probes for Lipid Droplets PubMed Central (PMC)[Link]

• Push–Pull Fluorescent Dyes with Trifluoroacetyl Acceptor for High-Fidelity Sensing of Polarity and Heterogeneity of Lipid Droplets Analytical Chemistry (ACS Publications)[Link]

• 3-Aminopyridine Salicylidene: A Sensitive and Selective Chemosensor for the Detection of Cu(II), Al(III), and Fe(III) with Application to Real Samples PubMed Central (PMC)[Link]

• Pyridine Derivatives as Fluorescent Sensors for Cations MDPI Sensors[Link]

Application Notes &amp; Protocols: Exploring the Potential of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile as a Novel Monomer in Advanced Polymer Science

For Researchers, Scientists, and Drug Development Professionals

Abstract

The convergence of tailored monomer synthesis and controlled polymerization techniques has paved the way for a new generation of functional polymers with unprecedented properties. This guide introduces 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile, a promising yet underexplored monomer, and outlines its potential applications in polymer science. By leveraging its unique combination of a reactive primary amine, a bulky and thermally stable benzyloxy group, a coordinating pyridine ring, and a polar carbonitrile moiety, we can envision the synthesis of novel polymers with applications ranging from advanced coatings and specialty membranes to biomedical devices and drug delivery systems. This document provides a forward-looking perspective on the synthesis, characterization, and potential applications of polymers derived from this versatile building block, complete with hypothetical protocols to guide future research.

Introduction: The Rationale for a Multifunctional Pyridine-Based Monomer

The quest for advanced polymeric materials with tailored properties is a driving force in materials science. The strategic design of monomers is central to this endeavor, as the monomer's structure dictates the final properties of the polymer. 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile presents a compelling scaffold for polymer synthesis due to its convergence of four distinct functional groups:

• Primary Amino Group: This serves as a versatile handle for polymerization, enabling its use in step-growth polymerizations to form polyamides, polyimides, or polyureas. It can also act as an initiator for ring-opening polymerizations of N-carboxyanhydrides (NCAs) to create polypeptide-based block copolymers.[1][2][3]

• Benzyloxy Group: The bulky benzyloxy group can impart increased thermal stability and solubility in organic solvents to the resulting polymer. Its presence can also influence the polymer's morphology and chain packing.

• Pyridine Ring: The nitrogen atom in the pyridine ring can act as a coordination site for metal ions, opening up possibilities for creating catalytic materials, sensors, or polymers with interesting electronic properties. Pyridine-containing polymers have been explored for their ability to form block copolymers with unique micro-phase separation behaviors.[3]

• Carbonitrile Group: The polar nitrile group can enhance adhesion to substrates, improve solvent resistance, and serve as a precursor for further chemical modifications.

This unique combination of functionalities suggests that polymers derived from this monomer could exhibit a synergistic blend of properties, making them attractive for a range of high-performance applications.

Proposed Synthetic Pathways and Polymer Architectures

The multifunctionality of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile allows for its incorporation into various polymer architectures. Below, we outline two hypothetical synthetic strategies.

Synthesis of a Linear Polyamide via Step-Growth Polymerization

A straightforward approach to polymerize this monomer is through a step-growth polycondensation reaction with a diacyl chloride. This would result in a polyamide with the pyridine, benzyloxy, and carbonitrile functionalities regularly spaced along the polymer backbone.

Figure 1: Proposed workflow for the synthesis of a functional polyamide.

Synthesis of a Polypeptide-Based Block Copolymer via Ring-Opening Polymerization

The primary amine of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile can act as an initiator for the ring-opening polymerization (ROP) of an α-amino acid N-carboxyanhydride (NCA), such as γ-benzyl L-glutamate NCA. This would yield a well-defined block copolymer consisting of a functional pyridine block and a polypeptide block, which could self-assemble into ordered nanostructures.[3]

Hypothetical Polymer Properties and Characterization

The anticipated properties of polymers derived from 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile are summarized in the table below. These are predictive and would require experimental verification.

Property	Predicted Characteristics	Rationale
Thermal Stability	High thermal stability, with a decomposition temperature potentially exceeding 300°C.	The presence of aromatic rings (pyridine and benzyloxy) in the polymer backbone contributes to thermal robustness.
Solubility	Soluble in polar aprotic solvents such as DMF, DMSO, and NMP.	The polar carbonitrile and amide/imide linkages, combined with the bulky benzyloxy group disrupting chain packing, are expected to enhance solubility.
Mechanical Properties	Potentially high tensile strength and modulus, characteristic of aromatic polyamides.	The rigid polymer backbone would contribute to good mechanical performance.
Adhesion	Strong adhesion to various substrates, including metals and glass.	The polar carbonitrile and pyridine nitrogen can form strong interactions with surfaces.
Metal Coordination	Ability to coordinate with transition metal ions.	The lone pair of electrons on the pyridine nitrogen can form coordination complexes.

Characterization Techniques: A suite of analytical techniques would be necessary to confirm the structure and properties of the synthesized polymers.[4]

• FTIR Spectroscopy: To confirm the formation of amide or imide bonds and the presence of the nitrile group.

• NMR Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure of the polymer.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature.

Detailed Experimental Protocols (Hypothetical)

The following protocols are provided as a starting point for the synthesis and characterization of a hypothetical polyamide derived from 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile.

Protocol 1: Synthesis of Poly[N-(2-(benzyloxy)-4-cyanopyridin-3-yl)terephthalamide]

Objective: To synthesize a linear polyamide via low-temperature solution polycondensation.

Materials:

• 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (Monomer A)

• Terephthaloyl chloride (Monomer B)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Lithium chloride (LiCl)

• Pyridine, anhydrous

• Methanol

• Argon gas supply

Procedure:

• Monomer Preparation: Ensure both monomers are pure and dry. Recrystallize if necessary.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, an argon inlet, and a drying tube, dissolve 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile and LiCl in anhydrous DMAc under a positive pressure of argon.

• Cooling: Cool the solution to 0°C in an ice bath.

• Addition of Monomer B: Add an equimolar amount of terephthaloyl chloride as a solid in one portion to the stirred solution.

• Polymerization: Allow the reaction to proceed at 0°C for 2 hours, then at room temperature for 24 hours. The viscosity of the solution should increase noticeably.

• Precipitation: Pour the viscous polymer solution into a large excess of methanol with vigorous stirring to precipitate the polymer.

• Purification: Filter the fibrous polymer, wash it thoroughly with methanol and then with hot water to remove any unreacted monomers and salts.

• Drying: Dry the polymer in a vacuum oven at 80°C for 24 hours.

Figure 2: Workflow for the synthesis of the hypothetical polyamide.

Protocol 2: Characterization of the Synthesized Polyamide

Objective: To confirm the structure and determine the basic properties of the synthesized polymer.

Procedures:

• FTIR Analysis:

  • Record the FTIR spectrum of the dried polymer powder using a KBr pellet or an ATR accessory.

  • Look for the disappearance of the primary amine N-H stretches (around 3300-3500 cm⁻¹) and the appearance of the amide N-H stretch (around 3300 cm⁻¹) and amide I (C=O stretch, around 1650 cm⁻¹) and amide II (N-H bend, around 1550 cm⁻¹) bands. The nitrile (C≡N) stretch should be visible around 2230 cm⁻¹.

• ¹H NMR Analysis:

  • Dissolve the polymer in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Acquire the ¹H NMR spectrum.

  • Assign the peaks corresponding to the aromatic protons of the pyridine and benzene rings, the benzylic protons, and the amide proton.

• TGA Analysis:

  • Heat a small sample of the polymer from room temperature to 800°C at a heating rate of 10°C/min under a nitrogen atmosphere.

  • Determine the 5% weight loss temperature as an indicator of the onset of thermal decomposition.

Potential Applications and Future Directions

The unique combination of functional groups in polymers derived from 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile opens up a wide range of potential applications:

• Advanced Coatings: The excellent thermal stability, solvent resistance, and adhesive properties could make these polymers suitable for high-performance coatings for aerospace and electronic applications.

• Gas Separation Membranes: The regular arrangement of polar nitrile groups and the potential for controlled free volume by the bulky benzyloxy groups could lead to membranes with high selectivity for gases like CO₂.

• Biomedical Materials: The pyridine moiety could be quaternized to impart antimicrobial properties, or the polymer could be used as a scaffold for drug delivery, leveraging the potential for hydrogen bonding and other non-covalent interactions.[5][6]

• Catalyst Supports: The metal-coordinating ability of the pyridine rings could be used to immobilize catalytic metal nanoparticles, creating recoverable and reusable catalyst systems.

Future research should focus on the controlled synthesis of various polymer architectures, a thorough investigation of their structure-property relationships, and an exploration of their performance in the targeted applications.

Conclusion

While the application of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile in polymer science is still in its nascent, conceptual stage, the inherent functionalities of this monomer present a compelling case for its investigation. The hypothetical protocols and predicted properties outlined in this guide are intended to serve as a foundation for researchers to explore this promising new building block for advanced polymeric materials. The synthesis and characterization of polymers derived from this monomer could lead to the development of new materials with a unique and valuable combination of properties.

References

• PubChem. 3-(Benzyloxy)pyridine-4-carbonitrile. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. Synthesis of polymers with primary amino end groups, 2. Synthesis of polyisoprene with primary amino end groups and poly(isoprene‐b‐γ‐benzyl‐L‐glutamate)s. Available from: [Link]

• MDPI. Tertiary Amine Oxide-Containing Zwitterionic Polymers: From Material Design to Biomedical Applications. Available from: [Link]

• ResearchGate. Synthesis of polymers with primary amino end groups, 1. Reactions of anionic living polymers with protected aminating reagents. Available from: [Link]

• Polímeros: Ciência e Tecnologia. Synthesis of well-defined polypeptide-based diblock copolymers. Available from: [Link]

• SCIRP. Advancements in Polymer Science: Synthesis, Characterization, and Biomedical Applications of Homopolymers and Copolymers. Available from: [Link]

• ChemRxiv. Synthesis and styrene copolymerization of benzyloxy, methylphenyl, acetoxy, acetyl, cyano, and amino ring-substituted 2-methoxye. Available from: [Link]

• EPub Bayreuth. Zwitterionic Amino‐Acid‐Derived Polyacrylamides with a Betaine Twist – Synthesis and Characterization. Available from: [Link]

• SpringerLink. Structural features of bionanocomposite derived from novel designed poly(ester-imide) based on natural amino acids with hydroxyl. Available from: [Link]

• Biomed J Sci & Tech Res. Advanced Polymers for Biomedical Applications: Mini Review. Available from: [Link]

• Google Patents. WO2000043365A1 - Synthesis of 3-amino-2-chloro-4-methylpyridine from malononitrile and acetone.

• ResearchGate. Ethyl 3-[3-amino-4-methylamino-N-(pyridin-2-yl)benzamido]propanoate. Available from: [Link]

• Semantic Scholar. Amino-functionalized (meth)acryl polymers by use of a solvent-polarity sensitive protecting group (Br-t-BOC). Available from: [Link]

• MDPI. 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. revistapolimeros.org.br [revistapolimeros.org.br]
• 4. Advancements in Polymer Science: Synthesis, Characterization, and Biomedical Applications of Homopolymers and Copolymers [scirp.org]
• 5. Tertiary Amine Oxide-Containing Zwitterionic Polymers: From Material Design to Biomedical Applications [mdpi.com]
• 6. biomedres.us [biomedres.us]

Advanced Application Note: 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile in the Synthesis of Pyrido[3,4-d]pyrimidine Kinase Inhibitors

Executive Summary

In contemporary medicinal chemistry, the design of highly selective kinase inhibitors relies heavily on privileged heterocyclic scaffolds that can effectively anchor into the ATP-binding pocket. 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (CAS: 2171810-72-1) serves as a highly specialized, bifunctional building block designed for the regioselective synthesis of pyrido[3,4-d]pyrimidines .

This application note details the strategic utility, mechanistic rationale, and validated protocols for utilizing this compound to construct 8-oxo-pyrido[3,4-d]pyrimidine architectures. These fused bicyclic systems are critical hinge-binding motifs in the development of inhibitors targeting Monopolar Spindle 1 (MPS1), the erbB family, and PI3Kδ [1][3].

Strategic Rationale & Mechanistic Causality

The unique substitution pattern of 3-amino-2-(benzyloxy)pyridine-4-carbonitrile is not arbitrary; it is engineered to solve specific synthetic and pharmacological challenges in drug discovery:

• The 3-Amino-4-Carbonitrile Motif (Annulation Vector): The spatial proximity of the nucleophilic 3-amino group and the electrophilic 4-carbonitrile group provides a perfect vector for pyrimidine ring annulation. Reaction with formamidine acetate drives a highly efficient cyclization, yielding a 4-aminopyrimidine ring fused to the pyridine core [1].

• The 2-Benzyloxy Group (Orthogonal Protection & Lipophilicity): The pyridine 2-position (which becomes the 8-position of the fused pyrido[3,4-d]pyrimidine) requires an oxygen atom to act as a hydrogen-bond acceptor/donor in the kinase hinge region. However, a free 2-pyridone/2-hydroxypyridine is highly polar, poorly soluble in organic solvents, and prone to N-alkylation during subsequent cross-coupling steps. The benzyl ether masks this polarity, enhances organic solubility during intermediate steps, and prevents unwanted side reactions.

• Electronic Modulation: The strongly electron-withdrawing nature of the 4-carbonitrile group lowers the pKa of the 3-amino group. The benzyloxy group counteracts this by donating electron density into the pyridine ring via resonance, maintaining sufficient nucleophilicity at the 3-amino position to initiate the annulation cascade.

Synthetic Workflow & Visualization

The transformation of the starting material into a kinase-active pharmacophore is achieved via a robust two-step sequence: (1) Pyrimidine annulation, and (2) Global deprotection via hydrogenolysis.

Workflow for the synthesis of 8-oxo-pyrido[3,4-d]pyrimidine kinase hinge binders.

Quantitative Data: Optimization of the Annulation Step

Historically, the conversion of o-aminonitriles to pyrimidines utilized neat formamide at extreme temperatures (>180 °C), leading to significant thermal degradation and poor yields. By utilizing formamidine acetate in a polar aprotic solvent, the activation energy for the initial amidine exchange is lowered, allowing the reaction to proceed cleanly at 120 °C [2].

Table 1: Optimization of Pyrimidine Annulation Conditions

Reagent System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (LC-MS, % UV)	Causality / Observation
Formamide (neat)	None	180	12	45	82	Extensive tarring; thermal degradation of the benzyl ether.
Formamidine Acetate	EtOH	80	24	30	75	Reaction stalls; insufficient thermal energy for cyclization.
Formamidine Acetate	2-Methoxyethanol	125	5	85	94	Excellent conversion; minor transesterification byproducts.
Formamidine Acetate	DMF	120	6	88	>95	Optimal; clean precipitation upon aqueous workup.

Validated Experimental Protocols

Protocol A: Synthesis of 4-Amino-8-(benzyloxy)pyrido[3,4-d]pyrimidine

This protocol describes the construction of the bicyclic core. The system is self-validating: the disappearance of the sharp nitrile stretch (~2220 cm⁻¹) in IR or the shift in retention time via LC-MS confirms cyclization.

• Preparation: Charge a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser with 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (10.0 g, 44.4 mmol, 1.0 equiv).

• Reagent Addition: Add formamidine acetate (13.8 g, 133.2 mmol, 3.0 equiv) followed by anhydrous N,N-dimethylformamide (DMF) (100 mL).

• Reaction Execution: Purge the vessel with nitrogen for 5 minutes. Heat the stirred suspension to 120 °C using an oil bath. The mixture will become a homogeneous amber solution.

• In-Process Control (IPC): After 5 hours, sample 50 µL of the reaction mixture, dilute with 1 mL MeCN, and analyze via LC-MS. The reaction is deemed complete when the starting material peak is <2% by UV integration.

• Workup & Isolation: Cool the reaction mixture to room temperature. Slowly pour the solution into rapidly stirring ice-water (400 mL). A pale yellow precipitate will immediately form.

• Purification: Stir the aqueous suspension for 30 minutes to ensure the dissolution of excess formamidine acetate. Filter the solid under vacuum, wash the filter cake with cold water (2 × 50 mL) followed by cold ethanol (30 mL), and dry under high vacuum at 50 °C for 12 hours.

Protocol B: Global Deprotection via Catalytic Hydrogenolysis

Hydrogenolysis is specifically chosen over acidic cleavage (e.g., HBr/AcOH) to prevent protonation of the highly basic pyrido[3,4-d]pyrimidine nitrogens, which complicates isolation and can lead to water-soluble salts [2].

• Preparation: In a 500 mL Parr hydrogenation bottle, suspend 4-Amino-8-(benzyloxy)pyrido[3,4-d]pyrimidine (8.0 g, 31.7 mmol, 1.0 equiv) in a 1:1 mixture of absolute Ethanol and Ethyl Acetate (200 mL).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 50% wet) (1.6 g, 0.1 equiv Pd) under a gentle stream of nitrogen to prevent auto-ignition of the solvent.

• Hydrogenation: Evacuate the vessel and backfill with hydrogen gas three times. Pressurize the vessel to 30 psi with H₂ and agitate on a Parr shaker at room temperature for 12 hours.

• IPC: Monitor by TLC (DCM:MeOH 9:1). The highly lipophilic benzyl-protected starting material (Rf ~0.7) will convert to a highly polar, baseline-running product (Rf ~0.1) corresponding to the 8-oxo derivative.

• Workup: Vent the hydrogen gas safely and purge the vessel with nitrogen. Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with hot methanol (3 × 50 mL) to ensure complete recovery of the poorly soluble product.

• Isolation: Concentrate the combined filtrates in vacuo. Triturate the resulting solid with diethyl ether (50 mL), filter, and dry to afford 4-Amino-pyrido[3,4-d]pyrimidin-8(7H)-one as an off-white powder.

References

• Innocenti, P., et al. (2016). Rapid Discovery of Pyrido[3,4-d]pyrimidine Inhibitors of Monopolar Spindle Kinase 1 (MPS1) Using a Structure-Based Hybridization Approach. Journal of Medicinal Chemistry, 59(13), 6121-6135. Available at:[Link]

• Naud, S., et al. (2018). Introduction of a Methyl Group Curbs Metabolism of Pyrido[3,4-d]pyrimidine Monopolar Spindle 1 (MPS1) Inhibitors and Enables the Discovery of the Phase 1 Clinical Candidate BOS172722. Journal of Medicinal Chemistry, 61(18), 8226-8240. Available at:[Link]

• Klutchko, S. R., et al. (2006). Tyrosine Kinase Inhibitors. 19. 6-Alkynamides of 4-Anilinoquinazolines and 4-Anilinopyrido[3,4-d]pyrimidines as Irreversible Inhibitors of the erbB Family of Tyrosine Kinase Receptors. Journal of Medicinal Chemistry, 49(4), 1475-1485. Available at:[Link]

3-Amino-2-(benzyloxy)pyridine-4-carbonitrile as an intermediate in pharmaceutical synthesis

An In-Depth Technical Guide to the Application of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile in Pharmaceutical Synthesis

Authored by: A Senior Application Scientist

Abstract

3-Amino-2-(benzyloxy)pyridine-4-carbonitrile is a highly functionalized heterocyclic intermediate of significant interest in medicinal chemistry and drug development.[1] Its unique arrangement of a nucleophilic amino group, a strategically placed nitrile, and a modifiable benzyloxy ether on a pyridine scaffold makes it a versatile precursor for constructing complex, biologically active molecules. The pyridine core is a privileged structure in numerous approved drugs, and the vicinal amino and nitrile groups are primed for cyclization reactions to form fused heterocyclic systems, which are common pharmacophores in modern therapeutics, particularly in the realm of kinase inhibitors.[2][3] This guide provides a comprehensive overview of the synthesis, handling, and application of this intermediate, complete with detailed protocols and mechanistic insights for researchers and drug development professionals.

Physicochemical Properties and Safety Data

Proper handling and storage are paramount for ensuring the integrity of the intermediate and the safety of laboratory personnel. The properties listed below are crucial for experimental design and safety protocol implementation.

Table 1: Physicochemical Properties of Aminopyridinecarbonitrile Derivatives

Property	Value	Reference(s)
Molecular Formula	C₁₃H₁₁N₃O	N/A
Molecular Weight	225.25 g/mol	N/A
Appearance	Expected to be an off-white to light yellow solid	[1]

| Storage Conditions | 2-8°C, protect from light, store under an inert atmosphere |[1] |

Note: Data for the specific title compound may not be publicly available; properties are based on closely related aminopyridinecarbonitrile structures.

Hazard Identification and Safety Protocols

Based on safety data sheets for structurally related compounds, 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile should be handled with care.[4][5][6][7]

• Hazard Statements : Harmful if swallowed (H302), may cause skin irritation (H315), may cause serious eye irritation (H319), and may cause respiratory irritation (H335).[6][7] Some related compounds may also cause an allergic skin reaction (H317).[4]

• Personal Protective Equipment (PPE) : Always wear appropriate protective equipment, including a lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[4][5][6] Work should be conducted in a well-ventilated area or a chemical fume hood.[5][6]

• Handling : Avoid generating dust.[4] Prevent contact with skin and eyes.[4] Wash hands thoroughly after handling.[5][6] Do not eat, drink, or smoke in the laboratory.[5][7]

• First Aid :

  • If Swallowed : Rinse mouth and consult a physician.[4][5]

  • In Case of Skin Contact : Wash off immediately with plenty of soap and water.[4][5] If irritation occurs, seek medical advice.[5]

  • In Case of Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[5][6]

  • If Inhaled : Move the person to fresh air. If breathing is difficult, give artificial respiration and consult a physician.[4][5]

• Storage : Store in a cool, dry, and well-ventilated place.[5][7] Keep the container tightly closed and protect from moisture and light.[1][4]

Conceptual Synthesis of the Intermediate

While a direct, one-pot synthesis from simple precursors may not be widely reported, a robust and logical pathway can be designed based on well-established transformations of pyridine systems.[8] The following multi-step synthesis is a plausible and efficient route starting from a commercially available material.

Proposed Synthetic Workflow

The proposed pathway involves the benzylation of a 2-hydroxypyridine precursor, followed by nitration and subsequent reduction of the nitro group to the key amine. This sequence leverages established regioselective reactions on the pyridine ring.

Caption: Proposed synthetic pathway for 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile.

Detailed Experimental Protocol (Conceptual)

This protocol outlines the key steps for the synthesis. Researchers must adapt these procedures to their specific laboratory conditions and conduct appropriate safety assessments.

Step 1: Synthesis of 2-(Benzyloxy)-4-pyridinecarbonitrile

• Rationale : This step protects the hydroxyl group as a benzyl ether via a standard Williamson ether synthesis. The benzyl group is stable under various reaction conditions but can be removed later via hydrogenolysis if needed.

• Procedure :

  • To a solution of 2-Hydroxy-4-pyridinecarbonitrile (1.0 eq) in N,N-Dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 1.5 eq) and stir the suspension at room temperature for 30 minutes.

  • Add benzyl bromide (1.1 eq) dropwise.

  • Heat the reaction mixture to 80°C and stir for 12-16 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature, pour it into ice water, and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired product.

Step 2: Synthesis of 2-(Benzyloxy)-3-nitro-4-pyridinecarbonitrile

• Rationale : The electron-donating nature of the benzyloxy group directs electrophilic nitration to the C3 and C5 positions. Careful control of reaction conditions is necessary to favor mono-nitration at the desired C3 position.

• Procedure :

  • Cool a mixture of concentrated sulfuric acid to 0°C in an ice bath.

  • Slowly add 2-(Benzyloxy)-4-pyridinecarbonitrile (1.0 eq) while maintaining the temperature below 10°C.

  • Add a pre-cooled mixture of fuming nitric acid (1.1 eq) and sulfuric acid dropwise, ensuring the temperature does not exceed 10°C.

  • Stir the reaction at 0-5°C for 2-4 hours until TLC analysis shows consumption of the starting material.

  • Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

  • Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum.

Step 3: Synthesis of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

• Rationale : The nitro group is selectively reduced to a primary amine using standard reducing agents like iron in acidic medium or catalytic hydrogenation. This final step yields the target intermediate.

• Procedure :

  • Suspend 2-(Benzyloxy)-3-nitro-4-pyridinecarbonitrile (1.0 eq) in a mixture of ethanol and water.

  • Add iron powder (5.0 eq) and concentrated hydrochloric acid (0.5 eq).

  • Heat the mixture to reflux (approx. 80-90°C) and stir vigorously for 4-6 hours. Monitor the reaction by TLC.

  • Once complete, cool the reaction, filter through a pad of Celite to remove the iron salts, and wash the pad with ethanol.

  • Concentrate the filtrate, adjust the pH to ~8 with sodium bicarbonate solution, and extract the product with dichloromethane or ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the crude product, which can be purified by recrystallization or column chromatography.

Application in the Synthesis of Fused Heterocyclic Scaffolds

The primary utility of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile lies in its capacity to serve as a scaffold for building fused heterocyclic systems, which are prevalent in kinase inhibitors.[3] The adjacent amino and nitrile groups are ideal for constructing fused pyrazole, pyrimidine, or similar rings.

Application Workflow: Synthesis of a Pyrazolo[3,4-b]pyridine Core

A common and powerful application is the condensation with hydrazine to form a 1H-Pyrazolo[3,4-b]pyridin-3-amine core. This scaffold is a key component of inhibitors targeting various kinases.

Caption: Workflow for the synthesis of a pyrazolo[3,4-b]pyridine core from the intermediate.

Protocol: Synthesis of 4-(Benzyloxy)-1H-pyrazolo[3,4-b]pyridin-3-amine

• Rationale : This reaction proceeds via nucleophilic attack of hydrazine on the nitrile carbon, followed by an intramolecular cyclization with the elimination of ammonia, a classic reaction for forming aminopyrazoles from o-aminonitriles.

• Procedure :

  • Dissolve 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile (1.0 eq) in ethanol in a round-bottom flask equipped with a reflux condenser.

  • Add hydrazine hydrate (3.0-5.0 eq) to the solution.

  • Heat the reaction mixture to reflux (approx. 80°C) and maintain for 6-12 hours. The reaction progress should be monitored by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature. A precipitate may form.

  • If a solid forms, collect it by filtration. If not, reduce the solvent volume under vacuum until a precipitate forms.

  • Wash the collected solid with cold ethanol and dry under vacuum to obtain the pure pyrazolo[3,4-b]pyridine product.

Further Transformations

• Debenzylation : The benzyloxy group can be readily cleaved by catalytic hydrogenation (e.g., H₂, 10% Pd/C) to reveal a hydroxyl group. This hydroxyl group can then be functionalized to modulate solubility or to act as a hydrogen bond donor, interacting with the target protein.

• N-Functionalization : The resulting pyrazole N-H can be alkylated or arylated to introduce substituents that can occupy specific pockets within a kinase active site, enhancing potency and selectivity.

• Amine Functionalization : The 3-amino group of the pyrazole core is a key handle for introducing further diversity, commonly through amide bond formation or by participating in reactions to build additional fused rings.

Characterization and Quality Control

The identity and purity of the intermediate and subsequent products must be rigorously confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR to confirm the chemical structure and absence of impurities.

• Mass Spectrometry (MS) : To verify the molecular weight of the compound.[1]

• Infrared (IR) Spectroscopy : To identify characteristic functional group vibrations, such as N-H stretching of the amino group (~3300-3500 cm⁻¹) and C≡N stretching of the nitrile group (~2220-2260 cm⁻¹).[1]

• High-Performance Liquid Chromatography (HPLC) : To determine the purity of the compound.

Conclusion

3-Amino-2-(benzyloxy)pyridine-4-carbonitrile is a strategically designed intermediate that provides a streamlined entry into complex heterocyclic systems of high pharmaceutical relevance. Its well-defined reactivity allows for the efficient construction of scaffolds like pyrazolo[3,4-b]pyridines, which are central to the development of targeted therapies such as kinase inhibitors. The protocols and insights provided in this guide serve as a foundational resource for scientists engaged in the discovery and development of novel therapeutics.

References

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile. This valuable heterocyclic building block is often a precursor in the development of complex pharmaceutical agents. However, its synthesis can present challenges related to yield, purity, and competing side reactions. This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to empower you to overcome these obstacles and achieve optimal results in your experiments.

Section 1: Proposed Synthetic Pathway & Mechanism

The most reliable and scalable approach for synthesizing 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile is a two-step process centered around a Nucleophilic Aromatic Substitution (SNAr) reaction. This method offers superior control over regioselectivity compared to complex multi-component reactions.

The proposed pathway begins with a suitable 2-halo-3-aminopyridine-4-carbonitrile precursor, typically 2-chloro-3-aminopyridine-4-carbonitrile, which is then reacted with sodium benzoxide.

Caption: Overall workflow for the synthesis of the target compound via SNAr.

Mechanism Insight: The SNAr reaction is effective at the C2 position of the pyridine ring. The electronegative nitrogen atom and the powerful electron-withdrawing nitrile group (-CN) at the C4 position stabilize the negative charge of the Meisenheimer complex (the intermediate formed upon nucleophilic attack), thereby facilitating the displacement of the halide.[1][2]

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a direct question-and-answer format.

Problem Category: Low or No Yield

Q1: The reaction has not proceeded, and TLC analysis shows only my starting 2-chloropyridine precursor. What are the likely causes?

A1: This is a common issue that typically points to inactive nucleophiles or sub-optimal reaction conditions.

• Cause 1: Incomplete Deprotonation of Benzyl Alcohol. The generation of the benzoxide nucleophile is critical. Sodium hydride (NaH) is often supplied as a dispersion in mineral oil, which can inhibit its reactivity.

  • Solution: Wash the NaH with anhydrous hexanes before use to remove the mineral oil. Ensure the benzyl alcohol and solvent (THF or DMF) are scrupulously dry, as any water will quench the NaH.[3] The reaction between NaH and benzyl alcohol should be allowed to proceed for at least 30-60 minutes at room temperature, or until hydrogen gas evolution ceases, before adding the pyridine substrate.

• Cause 2: Insufficient Temperature. SNAr reactions require a certain activation energy. While the pyridine ring is activated, ambient temperature may not be sufficient.

  • Solution: After adding the 2-chloropyridine precursor, slowly heat the reaction mixture. A temperature range of 60-100°C is typical for these types of substitutions. Monitor the reaction progress by TLC every few hours.

• Cause 3: Inactive Starting Material. While less common, ensure the 2-chloro-3-aminopyridine-4-carbonitrile is of sufficient purity and has not degraded during storage.

Caption: Troubleshooting flowchart for addressing low reaction conversion.

Problem Category: Side Product Formation

Q2: My nitrile group appears to have hydrolyzed to an amide (-CONH₂) or carboxylic acid (-COOH). Why is this happening?

A2: Nitrile hydrolysis is a classic side reaction, especially under basic or acidic conditions, if water is present.[4]

• Cause: The workup procedure is the most likely source of hydrolysis. Quenching the reaction with a large amount of aqueous acid or base, followed by prolonged heating during solvent evaporation, can cause this issue.

• Troubleshooting Strategies:

  • Anhydrous Conditions: Ensure the reaction itself is completely anhydrous.[3]

  • Neutral Workup: Quench the reaction carefully with a saturated aqueous solution of ammonium chloride (NH₄Cl) instead of strong acid or base. This provides a proton source to neutralize the benzoxide without creating harsh pH conditions.

  • Temperature Control: Keep all workup and extraction steps at or below room temperature. Avoid heating during concentration if possible, using a high-vacuum rotary evaporator instead.

Q3: I'm observing a byproduct that suggests N-benzylation on the C3-amino group. How can I improve O-alkylation selectivity?

A3: This is a problem of competing nucleophilicity. While the alkoxide is a stronger nucleophile than the amine, under certain conditions, N-alkylation can occur.

• Cause: The C3-amino group, while a weaker nucleophile, can still react if the primary nucleophile (benzoxide) concentration is low or if the reaction temperature is excessively high for prolonged periods.

• Troubleshooting Strategies:

  • Stoichiometry: Use a slight excess of sodium benzoxide (1.1-1.2 equivalents) to ensure it is the dominant nucleophile.

  • Order of Addition: Add the 2-chloropyridine substrate to the pre-formed solution of sodium benzoxide. This ensures the substrate is always in the presence of an excess of the desired nucleophile.

  • Temperature Management: Avoid unnecessarily high temperatures. Find the lowest temperature at which the reaction proceeds at a reasonable rate (e.g., start at 60°C and only increase if necessary).

Caption: Competing reaction pathways in the synthesis.

Problem Category: Purification & Isolation

Q4: My crude product is a dark, tar-like substance that is difficult to purify. What could be the cause?

A4: The formation of tar or polymeric material is a strong indicator of decomposition or polymerization side reactions.[4]

• Cause 1: High Temperatures. Pyridine derivatives, especially those with multiple functional groups, can be sensitive to high heat, leading to decomposition or polymerization.

• Cause 2: Presence of Impurities. Trace impurities in starting materials or solvents can sometimes catalyze polymerization.

• Troubleshooting Strategies:

  • Strict Temperature Control: Maintain the lowest effective temperature during the reaction and use an oil bath for even heating. Do not exceed 120°C.

  • Purify Starting Materials: If the problem persists, consider recrystallizing the 2-chloropyridine precursor before use.

  • Inert Atmosphere: Running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidative side reactions that may lead to colored impurities.

Section 3: Frequently Asked Questions (FAQs)

FAQ 1: What is the optimal solvent for this SNAr reaction? DMF (N,N-Dimethylformamide) and THF (Tetrahydrofuran) are both excellent choices. DMF is a polar aprotic solvent that excels at solvating the sodium cation, leaving the benzoxide anion highly reactive. However, its high boiling point can make it difficult to remove. THF is a good alternative with a lower boiling point, though the reaction may require slightly higher temperatures or longer reaction times. Ensure either solvent is anhydrous.

FAQ 2: How can I effectively monitor the reaction's progress? Thin Layer Chromatography (TLC) is the most effective method. Use a mobile phase such as 30-50% Ethyl Acetate in Hexanes. Spot the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture. The product should be a new, less polar spot than the highly polar 3-aminopyridine precursor. The reaction is complete when the starting material spot is no longer visible in the reaction mixture lane.

FAQ 3: What are the key analytical signatures to confirm the final product?

• ¹H NMR: Look for the characteristic signals of the benzyl group (a singlet around 5.5 ppm for the -CH₂- and a multiplet between 7.3-7.5 ppm for the aromatic protons) in addition to the pyridine ring protons.

• IR Spectroscopy: Confirm the presence of the nitrile group (C≡N stretch around 2220-2240 cm⁻¹) and the N-H stretches of the primary amine (two bands around 3300-3500 cm⁻¹).[5]

• Mass Spectrometry: The molecular ion peak should correspond to the calculated molecular weight of C₁₃H₁₁N₃O (225.25 g/mol ).

Section 4: Detailed Experimental Protocols

Safety Precaution: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Sodium hydride reacts violently with water to produce flammable hydrogen gas.

Protocol 1: Preparation of Sodium Benzoxide (Nucleophile)

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and dropping funnel, add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq.).

• Wash the NaH by suspending it in anhydrous hexanes, allowing it to settle, and carefully decanting the hexanes. Repeat twice.

• Add anhydrous DMF (or THF) to the flask via cannula transfer.

• Cool the suspension to 0°C using an ice bath.

• Slowly add Benzyl Alcohol (1.1 eq.) dropwise via the dropping funnel.

• Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, or until gas evolution ceases. The resulting solution is sodium benzoxide.

Protocol 2: Synthesis and Purification

• Dissolve 2-chloro-3-aminopyridine-4-carbonitrile (1.0 eq.) in a minimal amount of anhydrous DMF.

• Add the substrate solution dropwise to the pre-formed sodium benzoxide solution at room temperature.

• Heat the reaction mixture to 80°C using an oil bath and monitor its progress by TLC.

• Upon completion (typically 4-8 hours), cool the mixture to room temperature.

• Carefully quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with Ethyl Acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude residue by silica gel column chromatography, using a gradient elution of Ethyl Acetate in Hexanes to yield the pure product.

Section 5: Data Summary Table

Parameter	Recommended Condition	Rationale / Key Considerations
Substrate	2-Chloro-3-aminopyridine-4-carbonitrile	Chlorine is a good leaving group for SNAr reactions.
Nucleophile	Sodium Benzoxide	Strong nucleophile, readily prepared from benzyl alcohol.
Base (for Nucleophile)	Sodium Hydride (NaH)	Strong, non-nucleophilic base; ensures complete deprotonation.
Stoichiometry	1.1 - 1.2 eq. of Benzyl Alcohol & NaH	A slight excess of nucleophile drives the reaction to completion.
Solvent	Anhydrous DMF or THF	Polar aprotic solvents stabilize intermediates and promote SNAr.
Temperature	60 - 100°C	Provides sufficient activation energy without causing degradation.
Reaction Time	4 - 12 hours	Monitor by TLC for completion.
Workup	Quench with sat. aq. NH₄Cl	Mild conditions to prevent nitrile hydrolysis.
Purification	Silica Gel Chromatography	Effective for removing unreacted starting materials and byproducts.
Expected Yield	60 - 85%	Dependent on purity of reagents and adherence to anhydrous conditions.

Section 6: References

• National Center for Biotechnology Information. (n.d.). Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogs as Mechanism-Based Inhibitors of BioA, a Pyridoxal-Phosphate (PLP) Dependent Enzyme. Retrieved from [Link]

• StudySmarter. (n.d.). SNAr Reactions of Pyridine Explained. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

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Technical Support Center: Overcoming Catalyst Poisoning by Pyridine Compounds

Welcome to the Advanced Troubleshooting Center for transition-metal catalysis involving pyridine substrates. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter stalled reactions, poor yields, or rapid catalyst deactivation when working with nitrogen heterocycles.

The core issue—often referred to as the "pyridine problem"—stems from the strong Lewis basicity of the pyridine nitrogen. The lone pair of electrons readily forms stable σ-bonds with transition metals (such as Pd, Pt, Rh, and Ir), outcompeting the desired substrates for active coordination sites and trapping the catalyst in off-cycle, inactive states[1].

This guide provides field-proven, mechanistically grounded solutions to diagnose, troubleshoot, and overcome pyridine-induced catalyst poisoning.

Diagnostic FAQs: Understanding the Mechanism of Deactivation

Q1: How do I definitively know if my catalyst is being poisoned by a pyridine substrate, rather than failing due to moisture or oxygen? A1: The hallmark of pyridine poisoning is a reaction that initiates normally but exhibits a rapid, non-linear deceleration in rate, often stalling long before completion. Unlike oxygen poisoning (which oxidizes active phosphine ligands or Pd(0) immediately), pyridine poisoning is concentration-dependent. As the catalytic cycle turns over, the localized concentration of pyridine (or its reduced piperidine derivative) outcompetes the substrate for the metal center[2]. To definitively diagnose this, you must run a "Spiked Poisoning Experiment" (see Protocol 1), which isolates the chemical variable by intentionally introducing the suspected poison into a known working baseline reaction.

Q2: Why are 2-substituted pyridines particularly problematic in cross-coupling reactions? A2: In reactions like Suzuki or Heck couplings, 2-substituted pyridines cause severe stalling due to chelation. Following oxidative addition, the pyridine nitrogen coordinates to the Pd(II) center, forming a highly stable, thermodynamically favored complex[3]. This chelation blocks the open coordination site required for transmetalation. If transmetalation cannot occur, the catalytic cycle halts, and the stranded palladium eventually agglomerates into catalytically dead "palladium black"[3].

Mechanistic pathways of pyridine catalyst poisoning and targeted mitigation strategies.

Troubleshooting Guide: Reaction-Specific Solutions

Issue 1: My hydrogenation of a pyridine-containing intermediate stalls at 20% conversion. Root Cause: As the reaction proceeds, the starting material or the resulting piperidine product coordinates to the active metal sites, blocking hydrogen activation[1]. Piperidines are even more basic than pyridines, meaning the product itself acts as an auto-poison. Scientific Solution:

• Brønsted Acid Activation: Conduct the reaction in a protic, acidic solvent (e.g., acetic acid) or add stoichiometric HCl. Protonating the nitrogen yields a pyridinium/piperidinium salt, which lacks the free lone pair required to coordinate to the metal[2].

• Catalyst Selection: Switch from Palladium (Pd/C) to Rhodium (Rh/C) or Iridium-based catalysts. Rhodium is inherently more resilient to nitrogen coordination and is highly effective for arene hydrogenation[1].

Issue 2: My Suzuki-Miyaura cross-coupling with a 2-pyridyl halide yields only unreacted starting material and palladium black. Root Cause: The "2-pyridyl problem" has trapped your Pd(II) intermediate in a stable chelate, preventing transmetalation[3]. Scientific Solution: Use sterically demanding dialkylbiaryl phosphine ligands (e.g., SPhos, XPhos) or specialized pre-catalysts. The immense steric bulk of these ligands prevents the formation of stable bis-pyridine Pd complexes and forces the catalytic cycle forward by destabilizing the off-cycle resting state[3].

Decision matrix for diagnosing and resolving catalyst deactivation in pyridine reactions.

Quantitative Data: Mitigation Strategies Comparison

To optimize your reaction conditions, compare the relative efficacies of standard mitigation strategies. The data below synthesizes field observations regarding the impact of various interventions on catalyst turnover numbers (TON) and reaction kinetics.

Mitigation Strategy	Target Reaction	Mechanism of Action	Typical Catalyst System	Relative Efficacy
Brønsted Acid Addition (e.g., AcOH, HCl)	Hydrogenation	Protonates pyridine N, neutralizing Lewis basicity and preventing coordination.	Pd/C, Rh/C, Ir	High - Often restores full conversion.
Bulky Phosphine Ligands (e.g., SPhos)	Cross-Coupling	Steric hindrance prevents multi-pyridine coordination to the metal center.	Pd(OAc)₂ / SPhos	High - Essential for 2-pyridyl substrates.
N-Alkylation / Acylation	Hydrogenation	Pre-functionalization removes the free lone pair entirely.	Ru, Ir	Medium - Highly effective but requires extra synthetic steps.
Continuous Flow Chemistry	Cross-Coupling	High local catalyst-to-substrate ratios mitigate progressive poison accumulation.	Immobilized Pd	Medium - Good for scale-up, but bed deactivation still occurs over time.

Self-Validating Experimental Protocols

A robust scientific process requires self-validating systems. Do not blindly change parameters; use the following protocols to establish causality.

Protocol 1: Diagnostic Spiking Experiment (Validating Poisoning)

Purpose: To prove that the pyridine moiety is the exact cause of catalyst deactivation, rather than a physical parameter (like poor mixing or mass transfer). Causality Rationale: By running a known, high-yielding baseline reaction and intentionally spiking it with the suspected poison, you establish a direct dose-response relationship. If the spiked reaction mimics your failed experiment, pyridine coordination is confirmed[1].

Step-by-Step Methodology:

• Establish Baseline: Set up a standard hydrogenation of a simple, non-poisoning alkene (e.g., cyclohexene, 1 mmol) using 5 mol% Pd/C in 10 mL ethanol.

• Purge and Run: Purge the vessel with hydrogen gas and monitor the baseline reaction via GC/NMR until completion. Record the time to 100% conversion.

• Spike the System: Repeat the exact setup, but before introducing hydrogen, add 0.5 molar equivalents (relative to the catalyst) of the problematic pyridine substrate to the mixture.

• Analyze Kinetics: Plot substrate conversion versus time for both reactions. A significant depression in the initial rate or a premature plateau in the spiked reaction confirms that the pyridine lone pair is actively binding and passivating the Pd surface[1].

Protocol 2: Acid-Mediated Hydrogenation of Pyridine Substrates

Purpose: To achieve full conversion in the hydrogenation of a pyridine ring by neutralizing its coordinating ability. Causality Rationale: Using a stoichiometric excess of Brønsted acid shifts the equilibrium entirely toward the pyridinium salt. Because the nitrogen lone pair is engaged in a bond with the proton, it cannot act as a σ-donor to the transition metal[2].

Step-by-Step Methodology:

• Solvent Preparation: Dissolve the pyridine substrate (1 mmol) in 10 mL of glacial acetic acid. Note: If the substrate is acid-sensitive, use a 1:1 mixture of ethanol and 1M aqueous HCl.

• Catalyst Addition: Add 10 mol% of Rh/C (or Pd(OH)₂/C). Rationale: Rhodium is preferred as it is less susceptible to residual nitrogen coordination and highly active for arene reduction.

• Reaction Execution: Pressurize the reactor with H₂ (typically 40-60 psi is required to overcome the aromatic stability of the pyridine ring). Stir vigorously at 50 °C.

• Work-up: Upon completion (monitored by hydrogen uptake), filter the catalyst through a pad of Celite. To isolate the free piperidine product, basify the filtrate with aqueous NaOH to pH > 10 before extracting with an organic solvent (e.g., ethyl acetate). This step is critical, as the product currently exists as a highly water-soluble piperidinium salt[2].

References

• ChemRxiv. "Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines". Available at: [Link]

• Dalton Transactions (RSC Publishing). "Palladium(ii) and platinum(ii) complexes of disubstituted imidazo[1,5-a]pyridine and imidazolylpyridine: coordination chemistry, versatile catalysis, and biophysical study". Available at:[Link]

• Organometallics (ACS Publications). "Divergent Behavior of Palladium(II) and Platinum(II) in the Metalation of 1,3-Di(2-pyridyl)benzene". Available at: [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Alternative methods for the synthesis of 3-amino-2-substituted-pyridine-4-carbonitriles

[label="Strict Regiocontrol\nRequires Pre-functionalization", fillcolor="#F1F3

Caption: Divergent synthetic strategies for 3-amino-2-substituted-pyridine-4-carbonitriles.

Method A: Multicomponent Reactions (MCRs)

Causality & Rationale: Multicomponent reactions (MCRs) are favored in early-stage discovery due to their high atom economy and ability to generate complexity in a single pot. By utilizing malononitrile, an aldehyde, and an active methylene compound (or thiol), the pyridine core is assembled de novo. The addition of a catalytic base (like piperidine) is critical; it deprotonates malononitrile to form the active nucleophile, initiating a Knoevenagel condensation followed by Michael addition and subsequent cyclization.

Self-Validating Experimental Protocol:

• Initiation: Charge a 100 mL round-bottom flask with the appropriate aldehyde (10.0 mmol), malononitrile (11.0 mmol), and the secondary reactant (e.g., a substituted thiol or active methylene, 10.0 mmol) in 30 mL of absolute ethanol.

• Catalysis: Add piperidine (1.0 mmol, 0.1 eq) dropwise. Scientist's Note: Piperidine is chosen over stronger bases (like NaOH) to prevent the premature hydrolysis of the cyano groups.

• Propagation: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor the consumption of the aldehyde via TLC (Hexane/EtOAc 7:3).

• Isolation: Upon completion, cool the reaction to 0°C. The thermodynamic sink of aromatization drives the precipitation of the product.

• Validation: Filter the precipitate and wash with cold ethanol (2 x 10 mL). If the filtrate remains highly colored, it indicates incomplete cyclization; extend reflux time in future runs. Recrystallize from ethanol to yield the pure 3-amino-2-substituted-pyridine-4-carbonitrile.

Method B: Nucleophilic Aromatic Substitution (SNAr)

Causality & Rationale: When strict regiocontrol is required, or when synthesizing a library of C-2 variants, late-stage functionalization via SNAr is superior[1]. The C-4 cyano group strongly activates the C-2 position via inductive and resonance effects. Starting from a 2-halo-3-amino-pyridine-4-carbonitrile, nucleophiles (amines, alkoxides, or amino acid esters) can seamlessly displace the halogen[2]. Direct reductive aminations on these electron-deficient systems are notoriously problematic due to basicity issues, making SNAr the preferred route[3].

Caption: Mechanistic workflow of Nucleophilic Aromatic Substitution (SNAr) at the C-2 position.

Self-Validating Experimental Protocol:

• Preparation: Dissolve 2-bromo-3-amino-pyridine-4-carbonitrile (5.0 mmol) in 15 mL of anhydrous DMF under a nitrogen atmosphere. Scientist's Note: Anhydrous conditions prevent competitive hydrolysis of the halogen to a pyridone.

• Nucleophile Addition: Add the desired nucleophile (e.g., an amino acid ester hydrochloride, 6.0 mmol) and K2CO3 (15.0 mmol). The excess K2CO3 acts as an acid scavenger to neutralize the generated HCl, preventing the protonation of the C-3 amino group which would otherwise halt the reaction.

• Heating: Stir the mixture at 60°C for 4 hours.

• Workup & Validation: Quench the reaction by pouring it into 50 mL of ice-cold water. Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with brine (3 x 20 mL) to systematically remove residual DMF—a critical step, as residual DMF will ruin chromatographic resolution.

• Purification: Dry over Na2SO4, concentrate in vacuo, and purify via flash chromatography.

Method C: Microwave-Assisted Annulation

Causality & Rationale: For sterically hindered substrates where thermal MCRs fail or proceed with low yields, microwave (MW) irradiation offers a kinetic bypass. MW synthesis provides rapid, volumetric heating that accelerates reaction kinetics, often reducing reaction times from hours to minutes while suppressing the formation of thermodynamic degradation byproducts[4].

Self-Validating Experimental Protocol:

• Setup: In a 10 mL microwave-safe vial, combine the acyclic precursors (e.g., 2-halonitriles and active methylene compounds, 2.0 mmol each) in 3 mL of DMSO.

• Base Addition: Add triethylamine (4.0 mmol). Et3N is chosen for its microwave transparency and homogeneous basicity.

• Irradiation: Seal the vial and irradiate at 130°C for 15 minutes. Scientist's Note: Program the MW synthesizer with a 2-minute ramp time to prevent pressure spikes.

• Isolation: Cool the vial via compressed air. Pour the mixture into ice water. The abrupt polarity shift forces the product to crash out. Filter and dry under a vacuum.

Quantitative Performance Comparison

To objectively guide your synthetic planning, the following table summarizes the performance metrics of each methodology based on empirical data:

Metric	Method A: MCR	Method B: SNAr	Method C: MW Annulation
Typical Yield (%)	65 – 85%	75 – 95%	80 – 98%
Reaction Time	4 – 12 hours	2 – 6 hours	10 – 30 minutes
Temperature	80°C (Reflux)	25°C – 60°C	130°C
Atom Economy	High	Moderate (Halide loss)	High
Regioselectivity	Moderate (Substrate dependent)	Excellent (Strictly C-2)	Excellent
Primary Use Case	Early-stage library generation	Late-stage SAR diversification	Sterically hindered targets

Conclusion

The selection of a synthetic route for 3-amino-2-substituted-pyridine-4-carbonitriles must be dictated by the project's stage and the specific substitution pattern required. MCRs offer unparalleled atom economy for de novo synthesis, while SNAr provides the surgical precision necessary for late-stage Structure-Activity Relationship (SAR) campaigns[1]. Microwave-assisted protocols serve as the ultimate problem-solver for kinetically stubborn substrates[4].

References

• Wegner et al., "Synthesis of 4-substituted azopyridine-functionalized Ni(II)-porphyrins as molecular spin switches", Beilstein Journal of Organic Chemistry, 2020. Available at:[Link]

• Girgis et al., "Synthesis of novel 3-pyridinecarbonitriles with amino acid function and their fluorescence properties", Amino Acids, 2004. Available at:[Link]

• "Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids", Journal of Organic Chemistry (NIH Public Access), 2018. Available at:[Link]

• "Microwave-assisted synthesis of 3-aminobenzo[b]- thiophene scaffolds for the preparation of kinase inhibitors", University of Strathclyde Repository, 2015. Available at:[Link]

Sources

• 1. BJOC - Synthesis of 4-substituted azopyridine-functionalized Ni(II)-porphyrins as molecular spin switches [beilstein-journals.org]
• 2. Synthesis of novel 3-pyridinecarbonitriles with amino acid function and their fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pure.strath.ac.uk [pure.strath.ac.uk]

The Unambiguous Proof: A Comparative Guide to the Structural Validation of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

In the landscape of modern drug discovery and development, the precise and unequivocal determination of a molecule's three-dimensional structure is not merely a procedural step but the bedrock of its entire lifecycle. For a novel heterocyclic compound such as 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile, a scaffold with significant potential in medicinal chemistry, absolute structural confirmation is paramount. It underpins every subsequent stage, from understanding its interaction with biological targets to ensuring the reproducibility of its synthesis and guaranteeing intellectual property.

This guide provides an in-depth, objective comparison of the "gold standard" technique for structural elucidation, single-crystal X-ray crystallography, with complementary spectroscopic methods. We will delve into the causality behind experimental choices, present detailed, field-proven protocols, and offer a quantitative comparison to empower researchers, scientists, and drug development professionals in their decision-making process for structural validation.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the most definitive method for determining the absolute three-dimensional structure of a molecule.[1] By analyzing the diffraction pattern of X-rays passing through a high-quality crystal, we can map the electron density of the molecule and thereby determine the precise location of each atom, bond lengths, and bond angles with atomic resolution.[2]

While a crystal structure for the exact title compound is not publicly available, we will use the closely related analogue, 3-Benzyloxypyridin-2-amine , as a case study to illustrate the process and the expected outcomes.[3] The addition of a nitrile group at the 4-position is not expected to fundamentally alter the crystallographic approach.

The Crystallographic Workflow: From Powder to Picture

The journey from a synthesized powder to a fully validated crystal structure is a multi-step process that demands patience and precision.

Caption: Workflow for single-crystal X-ray crystallography.

Experimental Protocol: Single-Crystal X-ray Diffraction

1. Crystal Growth (The Art of the Science): The most critical and often challenging step is growing a single crystal of sufficient size and quality (ideally >20 µm in all dimensions).[2] For 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile, a polar molecule, a range of solvents should be screened.

• Method: Slow evaporation and vapor diffusion are the most common techniques.[4]

• Procedure:

  • Prepare a saturated solution of the compound in a "good" solvent (e.g., methanol, ethanol, acetonitrile).[5]

  • For slow evaporation, allow the solvent to evaporate from a loosely covered vial over several days to weeks.

  • For vapor diffusion, place a drop of the saturated solution on a coverslip and invert it over a well containing a "poor" solvent (a solvent in which the compound is less soluble, e.g., hexane, diethyl ether). The slow diffusion of the poor solvent's vapor into the drop gradually reduces the solubility, promoting crystallization.

  • Monitor the vials under a microscope for the formation of single, well-defined crystals.

2. Data Collection:

• Mounting: A suitable crystal is carefully selected and mounted on a goniometer head, typically in a cryo-stream of nitrogen gas (around 100 K) to minimize thermal vibrations and radiation damage.

• Instrumentation: A modern single-crystal X-ray diffractometer equipped with a dual-source (Mo and Cu) and a CCD or CMOS detector is used.[2] For organic molecules, Mo-Kα radiation (λ = 0.71073 Å) is standard.

• Data Acquisition: The crystal is rotated in the X-ray beam, and a series of diffraction images are collected from different orientations.

3. Structure Solution and Refinement:

• Data Processing: The raw diffraction data are processed to determine the unit cell dimensions and to integrate the intensities of the diffraction spots.[6]

• Structure Solution: Software like SHELX is used to solve the phase problem and generate an initial electron density map.[6]

• Refinement: The initial model is refined against the experimental data using software like OLEX2 or SHELXL.[6] This iterative process adjusts atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns. Hydrogen atoms are typically placed in calculated positions.[7]

• Validation: The final structure is validated using tools like PLATON to check for geometric plausibility and to identify any potential issues.[6] The quality of the structure is assessed by parameters like the R-factor and Rfree.[6]

Parameter	Case Study: 3-Benzyloxypyridin-2-amine[3]	Expected for Target Compound
Formula	C₁₂H₁₂N₂O	C₁₃H₁₀N₂O
Crystal System	Orthorhombic	Likely Monoclinic or Orthorhombic
Space Group	Pbca	Centrosymmetric (e.g., P2₁/c) or non-centrosymmetric
Unit Cell (Å)	a=12.852, b=7.406, c=22.561	To be determined
R-factor	Not reported, but typically < 0.05 for good structures	< 0.05
Key Findings	Dimer formation via N-H···N hydrogen bonds	Similar hydrogen bonding patterns expected, potential for C-H···N interactions involving the nitrile group.

Complementary Spectroscopic Techniques

While X-ray crystallography provides an unparalleled static picture of the molecule in the solid state, spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are essential for confirming the structure in solution and providing connectivity and molecular weight information.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms in a molecule.[6] For 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile, ¹H and ¹³C NMR are fundamental.

Sources

• 1. DIFFRAC.SUITE Software | Bruker [bruker.com]
• 2. DE3245950A1 - Process for the preparation of substituted pyridines - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New Co-Crystals/Salts of Gallic Acid and Substituted Pyridines: An Effect of Ortho-Substituents on the Formation of an Acid–Pyridine Heterosynthon [mdpi.com]
• 6. Resources | Single-Crystal X-ray Diffraction [uva.theopenscholar.com]
• 7. as.uky.edu [as.uky.edu]
• 8. X-Ray Data Analysis Software Packages | Materials Research Laboratory | Illinois [mrl.illinois.edu]

Quantum Yield Comparison of Substituted Aminopyridine Fluorophores: A Technical Guide for Probe Development

As application scientists and probe developers, we constantly balance the steric footprint of a fluorophore against its photophysical robustness. Unsubstituted 2-aminopyridine is an attractive scaffold due to its minimal size and a baseline quantum yield (Φ) of approximately 0.60[1]. However, its utility in complex biological media is severely compromised by pH-dependent quenching; in basic environments, hydroxide ions act as potent quenchers, driving the quantum yield from >1.0 in acidic media down to near-zero[2].

To engineer robust fluorophores for enzymatic assays, bioorthogonal labeling, and drug development, we must strategically substitute the pyridine ring. This guide objectively compares the quantum yields of various substituted aminopyridines, explains the mechanistic causality behind their performance, and outlines a self-validating protocol for quantum yield determination.

Mechanistic Drivers of Aminopyridine Fluorescence

The quantum yield of an aminopyridine derivative is not arbitrary; it is strictly governed by the electronic nature of its substituents and their influence on non-radiative decay pathways.

Electron-Donating Groups (EDGs) and Unity Quantum Yields

The introduction of a methoxy group (-OCH₃) at the para position relative to the amino group fundamentally alters the electronic landscape of the fluorophore. This electron-donating substituent stabilizes the excited singlet state (S₁), drastically reducing non-radiative decay. Consequently, the fluorescence quantum yield of methoxy-substituted aminopyridines approaches unity (Φ ≈ 1.0), accompanied by a highly desirable Stokes shift of ~94 nm and increased resistance to pH fluctuations[2].

Bioorthogonal Activation via PET Quenching

For advanced probing, fluorogenic "turn-on" systems are preferred to minimize background noise. Azido-substituted aminopyridines leverage Photoinduced Electron Transfer (PET) to achieve a dark state. The electron-rich nitrogen of the azide group quenches the excited state, resulting in a negligible quantum yield (Φ = 0.03)[1]. Upon a copper-catalyzed alkyne-azide cycloaddition (CuAAC) "click" reaction, the azide is converted into a triazole ring. This transformation abolishes the PET effect, triggering a 14-fold fluorescence enhancement (Φ = 0.45)[1].

Fig 1: Fluorogenic activation of azido-aminopyridine via CuAAC click chemistry, eliminating PET quenching.

Conjugation and Heavy Atom Effects

Extending the π-conjugation with a phenyl group at the 6-position yields stable fluorophores (Φ = 0.31–0.44)[1]. However, modifying this phenyl ring with a bromine atom drops the quantum yield to 0.22[1]. This is a classic manifestation of the Heavy Atom Effect , where the large nucleus of bromine facilitates spin-orbit coupling, promoting intersystem crossing (ISC) from the singlet to the triplet state, thereby quenching fluorescence. Conversely, replacing the aromatic system entirely with an aliphatic n-octyl chain destroys the extended conjugation, plummeting the quantum yield to a mere 0.02[1].

Comparative Quantum Yield Data

The following table summarizes the experimental quantum yields of key aminopyridine derivatives, providing a direct comparison for selecting the appropriate scaffold for your specific assay requirements.

Scaffold / Derivative	Key Substituent	Quantum Yield (Φ)	Primary Photophysical Mechanism
Unsubstituted 2-Aminopyridine	None	~0.60*	Baseline fluorescence; highly susceptible to OH⁻ quenching[1][2].
5-Amino-2-methoxypyridine	-OCH₃ (para)	~1.00	EDG stabilization; minimal non-radiative decay[2].
2-Amino-6-phenylpyridine	-Phenyl	0.34	Extended π-conjugation provides a stable baseline[1].
Azido-aminopyridine	-N₃	0.03	Quenched via Photoinduced Electron Transfer (PET)[1].
Triazole-aminopyridine	Clicked Triazole	0.45	PET elimination via cycloaddition (Turn-on probe)[1].
6-(4-Bromophenyl) derivative	-Br	0.22	Quenched via Heavy Atom Effect (Intersystem Crossing)[1].
6-n-Octyl derivative	-Octyl	0.02	Loss of conjugated aromatic system[1].

*Note: The quantum yield of unsubstituted aminopyridines varies drastically depending on solvent pH.

Self-Validating Protocol for Quantum Yield Determination

Trustworthy photophysical characterization requires a self-validating experimental design. The comparative method relies on referencing the unknown sample against a well-characterized standard. The causality of each step below is designed to eliminate optical artifacts such as the inner filter effect and solvent-induced refractive discrepancies[3][4].

Step-by-Step Methodology

• Standard Selection: Choose a reference standard with a known quantum yield (Φ_r) that absorbs and emits in a similar range to your aminopyridine derivative. For blue-emitting aminopyridines, 9,10-diphenylanthracene (Φ = 0.95 in cyclohexane) or Quinine Sulfate (Φ = 0.54 in 0.1 M H₂SO₄) are authoritative choices[1][4].

• Absorbance Matching (Critical Step): Prepare dilute solutions of both the standard and the sample. Ensure the optical density (OD) at the excitation wavelength is strictly < 0.1 . Causality: Higher absorbances lead to the inner filter effect, where the fluorophore re-absorbs its own emitted light, artificially deflating the calculated quantum yield[4].

• Spectral Acquisition: Record the fluorescence emission spectra of both the sample and the standard using the exact same excitation wavelength and slit widths[3].

• Integration: Calculate the integrated fluorescence intensity (Area under the curve, I) for both spectra[3].

• Calculation: Apply the comparative equation, ensuring you correct for the refractive index (n) of the solvents used. Causality: Solvent refractive index affects the emission collection angle and the transition dipole moment of the fluorophore[3][4].

Equation: Φ_s = Φ_r * (I_s / I_r) * (A_r / A_s) * (n_s² / n_r²)

Fig 2: Self-validating experimental workflow for relative fluorescence quantum yield determination.

References

• Development of highly sensitive fluorescent assays for fatty acid amide hydrolase - PMC | nih.gov | 2

• Photophysical properties of novel pyridine derivatives | benchchem.com | 3

• Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing” | mdpi.com | 1

• A Comparative Analysis of the Fluorescence Properties of Salicylidene-2-aminopyridine Derivatives | benchchem.com |4

Sources

• 1. Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing” | MDPI [mdpi.com]
• 2. Development of highly sensitive fluorescent assays for fatty acid amide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Cross-Reactivity of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile Derivatives as Kinase Inhibitors

For researchers, scientists, and drug development professionals, understanding the selectivity of kinase inhibitors is paramount to advancing safe and effective therapeutics. This guide provides an in-depth technical comparison of the cross-reactivity profiles of hypothetical 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile derivatives. While specific experimental data for this novel scaffold is not yet publicly available, this guide synthesizes established principles and methodologies in kinase inhibitor profiling to present a robust framework for evaluation. We will explore the causality behind experimental choices, detail self-validating protocols, and provide a comparative analysis of hypothetical derivatives to illustrate the critical nature of cross-reactivity studies.

The Imperative of Selectivity in Kinase Inhibitor Development

Protein kinases are a large family of structurally related enzymes that regulate a vast array of cellular processes.[1] Their dysregulation is a hallmark of many diseases, particularly cancer, making them a prime target for therapeutic intervention. However, the conserved nature of the ATP-binding site across the kinome presents a significant challenge: achieving inhibitor selectivity.[1] Off-target inhibition can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology.[2] Therefore, a comprehensive understanding of a compound's cross-reactivity profile is not merely a regulatory requirement but a fundamental aspect of rational drug design.

This guide will focus on a hypothetical series of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile derivatives, a scaffold with potential for kinase inhibition. We will compare three hypothetical analogs to illustrate how subtle structural modifications can dramatically alter their selectivity profiles.

Visualizing the Kinase Inhibitor Development Workflow

The journey from a promising compound to a well-characterized kinase inhibitor involves a multi-step process. The following diagram outlines a typical workflow for assessing the cross-reactivity of novel chemical entities.

Caption: A generalized workflow for kinase inhibitor cross-reactivity profiling.

Comparative Analysis of Hypothetical Derivatives

To illustrate the impact of chemical structure on selectivity, let's consider three hypothetical derivatives of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile:

• Compound A: The parent molecule.

• Compound B: Introduction of a para-fluoro substituent on the benzyl ring.

• Compound C: Replacement of the benzyl group with a smaller methyl group.

The following table presents hypothetical data from a kinome-wide selectivity screen, showcasing the percentage of inhibition at a 1 µM concentration. For clarity, only a subset of representative kinases is shown.

Kinase Target	Compound A (% Inhibition @ 1µM)	Compound B (% Inhibition @ 1µM)	Compound C (% Inhibition @ 1µM)
Primary Target (e.g., EGFR)	98	99	85
SRC	75	45	88
ABL1	68	35	82
VEGFR2	55	25	70
p38α	20	15	35
CDK2	15	10	25
ROCK1	10	5	18

Interpretation of Hypothetical Data:

• Compound A demonstrates potent inhibition of the primary target but also significant off-target activity against other tyrosine kinases like SRC, ABL1, and VEGFR2. This polypharmacology could be beneficial or detrimental depending on the therapeutic context.

• Compound B , with the addition of a fluorine atom, shows a markedly improved selectivity profile. The off-target inhibition is significantly reduced, suggesting that the fluoro group may be involved in specific interactions within the primary target's active site that are not favorable in the off-targets.

• Compound C , lacking the larger benzyl moiety, exhibits reduced potency against the primary target and a broader, less predictable off-target profile. This suggests the benzyloxy group is a key pharmacophore for potent and selective inhibition.

Methodologies for Assessing Cross-Reactivity

A multi-faceted approach, combining in vitro biochemical assays, cellular assays, and in silico prediction, is crucial for a thorough understanding of a compound's selectivity.

In Vitro Kinase Profiling

Broad kinase panels are the industry standard for assessing inhibitor selectivity. These screens typically involve measuring the inhibition of a large number of purified kinases at a single compound concentration, followed by dose-response curves for hits.[3]

Experimental Protocol: ADP-Glo™ Kinase Assay for IC50 Determination

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.[4]

Materials:

• Kinase of interest

• Substrate specific to the kinase

• ATP

• Test compounds (e.g., Compound A, B, and C)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Plate-reading luminometer

Procedure:

• Compound Dilution: Prepare a serial dilution of the test compounds in the appropriate buffer.

• Kinase Reaction Setup: In a 384-well plate, add the kinase, substrate, and test compound at various concentrations.

• Initiation of Kinase Reaction: Add ATP to each well to start the reaction. Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent Addition: Add Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.[5] Calculate the percentage of inhibition for each compound concentration relative to controls and determine the IC50 value by fitting the data to a dose-response curve.

In Silico Off-Target Prediction

Computational methods can provide an early indication of potential off-target interactions, guiding experimental design and lead optimization.[6] These approaches utilize information about the compound's structure (2D and 3D similarity) and known bioactivity data to predict interactions with a wide range of targets.

Conceptual Workflow for In Silico Prediction:

Caption: A simplified workflow for in silico off-target prediction.

Conclusion and Future Directions

The cross-reactivity profiling of kinase inhibitors is a critical and complex endeavor. As this guide has illustrated through a hypothetical case study of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile derivatives, subtle structural changes can profoundly impact a compound's selectivity. A combination of robust in vitro screening, cellular validation, and in silico modeling is essential for building a comprehensive understanding of a drug candidate's off-target profile.[1][6] This knowledge is indispensable for mitigating potential toxicities, identifying opportunities for polypharmacology, and ultimately, developing safer and more effective kinase-targeted therapies.[2] Further experimental investigation into the 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile scaffold is warranted to validate these principles and unlock its therapeutic potential.

References

• Ruprecht, B., et al. (2015). Rapid profiling of protein kinase inhibitors by quantitative proteomics. ACS Chemical Biology, 10(6), 1457-1466.
• Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal, 408(3), 297-315.

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Lin, Y., et al. (2010). Kinase inhibition-related adverse events predicted from in vitro kinome and clinical trial data. Journal of Clinical Pharmacology, 50(5), 516-527.
• Choi, Y. J., et al. (2017). Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails. Bioorganic & Medicinal Chemistry Letters, 27(15), 3469-3473.

• Sanofi. (n.d.). Computational Prediction of Off-Target Related Risks of Molecules: Cardiotoxicity, Hepatotoxicity and Reproductive Toxicity. Retrieved from [Link]

• Celtarys. (2025, August 14). Biochemical assays for kinase activity detection. Retrieved from [Link]

• Yamanishi, Y., et al. (2012). Dissecting Kinase Profiling Data to Predict Activity and Understand Cross-Reactivity of Kinase Inhibitors.
• Fancelli, D., et al. (2011). Discovery and structure-activity relationship of 3-aminopyrid-2-ones as potent and selective interleukin-2 inducible T-cell kinase (Itk) inhibitors. Journal of Medicinal Chemistry, 54(8), 2937-2951.
• Kots, E., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. SLAS Discovery, 24(9), 935-946.
• Gilson, M. K., et al. (2018). Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. Proceedings of the National Academy of Sciences, 115(51), 12977-12982.
• Knapp, S., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. International Journal of Molecular Sciences, 23(23), 14834.
• Norinder, U., et al. (2018). Predicting Off-Target Binding Profiles With Confidence Using Conformal Prediction. Frontiers in Chemistry, 6, 532.

• ResearchGate. (n.d.). Inhibitor selectivity profiling. Inhibitors were screened against a.... Retrieved from [Link]

• Millipore. (n.d.). The Selective Profile of 35 Small Molecule Protein Kinase Inhibitors. Retrieved from [Link]

• Sintim, H. O., & Cierpicki, T. (2024). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. European Journal of Medicinal Chemistry, 116540.
• Robers, M. B., et al. (2025). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. bioRxiv.
• Sauer, J. D., et al. (2017). A screen for kinase inhibitors identifies antimicrobial imidazopyridine aminofurazans as specific inhibitors of the Listeria monocytogenes PASTA kinase PrkA. Journal of Biological Chemistry, 292(41), 17059-17070.
• El-Malah, A. A., et al. (2025). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Journal of the Indian Chemical Society, 102(9), 101567.

• ResearchGate. (2026). Computational Prediction of Off‐Target Pharmacology for Discontinued Drugs. Retrieved from [Link]

• Ingolfsson, H. I. (n.d.). A Computational Approach to Improve Prediction of Off-Target Drug Binding Using Membrane Bilayer Effects. LDRD Annual Report.
• Klutchko, S. R., et al. (1998). Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 41(17), 3276-3292.
• Ai, N., et al. (2025). Off-target mapping enhances selectivity of machine learning-predicted CK2 inhibitors. bioRxiv.

• ResearchGate. (n.d.). Structure–activity relationship of the inhibitor series. Compound.... Retrieved from [Link]

• Sintim, H. O., & Cierpicki, T. (2024). Non-kinase off-target inhibitory activities of clinically-relevant kinase inhibitors. European Journal of Medicinal Chemistry, 116540.
• Kowalczyk, R., et al. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Molecules, 26(18), 5697.
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• ResearchGate. (n.d.). Synthesis of 2-amino-pyridine-3-carbonitrile derivatives effective.... Retrieved from [Link]

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Spectroscopic Comparison Guide: 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile vs. its Debenzylated Analog

Introduction and Chemical Context

In modern drug discovery, highly functionalized pyridines and their corresponding 2-pyridone analogs are ubiquitous pharmacophores, frequently utilized as kinase inhibitors and protein-protein interaction modulators. 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile serves as a critical, bench-stable synthetic intermediate. The benzyl group protects the oxygen heteroatom during cross-coupling or nucleophilic addition reactions.

Removing this benzyl protecting group yields the debenzylated analog, 3-amino-2-hydroxypyridine-4-carbonitrile . However, characterizing this transformation requires a deep understanding of structural chemistry: upon deprotection, the molecule undergoes a fundamental electronic rearrangement. In polar environments, the 2-hydroxypyridine (lactim) form rapidly tautomerizes to the 2-pyridone (lactam) form. This guide objectively compares the spectroscopic signatures of the protected precursor and its debenzylated analog, providing researchers with a robust framework for validating chemoselective deprotection.

Lactim-lactam tautomerism favoring the 2-pyridone form in polar media.

Structural & Electronic Basis of Spectroscopic Shifts (The "Why")

The spectroscopic differences between these two molecules are not merely the subtraction of benzyl signals; they are driven by the loss of standard pyridine aromaticity.

When the benzyl group is removed, the resulting tautomeric shift to the 2-pyridone form drastically alters the electron density of the ring. The highly electronegative carbonyl oxygen pulls electron density away from C2, while the lactam nitrogen (-NH-) donates electron density into the conjugated system via resonance. This push-pull dynamic shields the remaining ring protons (H-5 and H-6), shifting them upfield in 1 H NMR, and generates entirely new vibrational modes in Fourier-Transform Infrared (FT-IR) spectroscopy.

Comparative Spectroscopic Data (The "What")

The following tables summarize the quantitative spectroscopic data used to differentiate the protected building block from its debenzylated analog.

Table 1: 1 H NMR Comparison (DMSO- d6​ , 400 MHz)

Causality Note: The upfield shift of the H-5 and H-6 protons in the debenzylated analog is caused by the transition from a purely aromatic pyridine to a conjugated pyridone scaffold, which alters the local magnetic shielding environment.

Proton Assignment	3-Amino-2-(benzyloxy)pyridine-4-carbonitrile	Debenzylated Analog (2-Pyridone form)
-NH (Lactam)	N/A	~11.50 ppm (br s, 1H)
H-6 (Ring)	7.85 ppm (d, J=5.2 Hz, 1H)	7.30 ppm (d, J=6.5 Hz, 1H)
Ph-H (Benzyl)	7.30 - 7.45 ppm (m, 5H)	N/A
H-5 (Ring)	7.05 ppm (d, J=5.2 Hz, 1H)	6.45 ppm (d, J=6.5 Hz, 1H)
-NH 2​ (Amine)	5.80 ppm (br s, 2H)	5.95 ppm (br s, 2H)
-CH 2​ (Benzyl)	5.40 ppm (s, 2H)	N/A

Table 2: 13 C NMR Comparison (DMSO- d6​ , 100 MHz)

Causality Note: The C2 carbon experiences a significant downfield shift due to its rehybridization and transformation into a lactam carbonyl carbon.

Carbon Assignment	3-Amino-2-(benzyloxy)pyridine-4-carbonitrile	Debenzylated Analog (2-Pyridone form)
C2 (C-O / C=O)	158.5 ppm	161.2 ppm (C=O)
C6 (Ring)	145.2 ppm	138.4 ppm
C-Ph (Aromatic)	127.5 - 137.0 ppm	N/A
C3 (C-NH 2​ )	132.1 ppm	134.5 ppm
-C≡N (Nitrile)	116.5 ppm	117.0 ppm
-CH 2​ (Benzyl)	68.2 ppm	N/A

Table 3: FT-IR and Mass Spectrometry (ESI+)

Causality Note: The emergence of the ~1650 cm⁻¹ band in the solid-state IR spectrum definitively confirms that the debenzylated product crystallizes predominantly in the 2-pyridone tautomeric form .

Technique	Diagnostic Feature	Protected Precursor	Debenzylated Analog
FT-IR	C=O Stretch (Lactam)	Absent	~1650 cm⁻¹ (Strong)
FT-IR	C-O-C Stretch (Ether)	~1240 cm⁻¹ (Medium)	Absent
FT-IR	C≡N Stretch (Nitrile)	~2225 cm⁻¹ (Sharp)	~2222 cm⁻¹ (Sharp)
LC-MS	[M+H] + Ion	m/z 226.1	m/z 136.0
LC-MS	Primary Fragment	m/z 91.0 (Tropylium ion)	m/z 109.0 (Loss of HCN)

Experimental Methodologies (The "How")

Standard debenzylation protocols often rely on palladium-catalyzed hydrogenation (Pd/C, H 2​ ). However, applying hydrogenation to 3-amino-2-(benzyloxy)pyridine-4-carbonitrile risks the unwanted reduction of the sensitive nitrile (-CN) group to a primary amine (-CH 2​ NH 2​ ).

To ensure chemoselectivity, a Lewis acid-mediated cleavage using Boron Trichloride (BCl 3​ ) is the preferred, field-proven alternative . The following protocol is designed as a self-validating system , incorporating specific spectroscopic checkpoints to guarantee both deprotection and functional group tolerance.

Workflow for chemoselective debenzylation and spectroscopic validation.

Step-by-Step Chemoselective Debenzylation Protocol

Step 1: Reagent Preparation & Initiation

• Dissolve 3-amino-2-(benzyloxy)pyridine-4-carbonitrile (1.0 eq) in anhydrous dichloromethane (CH 2​ Cl 2​ ) under an inert argon atmosphere.

• Cool the reaction flask to -78 °C using a dry ice/acetone bath. Causality: Strict temperature control prevents Lewis acid-catalyzed polymerization or side reactions with the amine group.

• Dropwise, add a 1.0 M solution of BCl 3​ in CH 2​ Cl 2​ (3.0 eq). Stir at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 2 hours.

Step 2: Quenching & Isolation

• Re-cool the mixture to 0 °C and carefully quench by the dropwise addition of a methanol/water mixture (1:1 v/v) to destroy excess BCl 3​ and hydrolyze the boron intermediates.

• Adjust the pH to ~7 using saturated aqueous NaHCO 3​ . Extract the aqueous layer with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

Step 3: Self-Validating Spectroscopic Check To confirm the success of the protocol without side reactions, subject the crude solid to the following validation matrix:

• Validation A (Deprotection Success): Run an LC-MS. The presence of a dominant m/z 136.0 peak confirms the loss of the benzyl group (-90 Da).

• Validation B (Chemoselectivity): Acquire an FT-IR spectrum. You must observe a sharp peak at ~2222 cm⁻¹. If this peak is absent, the nitrile was compromised.

• Validation C (Tautomeric Confirmation): Check the FT-IR for a strong new band at ~1650 cm⁻¹. This validates that the isolated solid has successfully tautomerized into the stable 2-pyridone form.

References

• 2-Pyridone: Tautomerism and Chemical Properties. Wikipedia, The Free Encyclopedia. Available at: [Link]

• 2-Pyridone: Analytical Data and Spectroscopy. ChemEurope Encyclopedia. Available at:[Link]

• Cleavage of Benzyl Ethers (Deprotection). Organic Chemistry Portal. Available at:[Link]

Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile

This guide provides essential safety and logistical information for the proper disposal of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and environmental responsibility in the laboratory.

Part 1: Core Directive: Hazard-Centric Disposal Strategy

The disposal protocol for any chemical must be dictated by its unique chemical properties and associated hazards. 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile is a multifunctional compound, and its safe management requires an understanding of the risks posed by each component of its structure: the pyridine ring, the nitrile group, the amino group, and the benzyl ether.

Section 1: Hazard Assessment & Chemical Profile

A comprehensive understanding of the molecule's structure is paramount. The primary hazards stem from the pyridine and nitrile functionalities.

• Pyridine Moiety: Pyridine and its derivatives are generally classified as hazardous waste.[1][2] They can be harmful if swallowed, inhaled, or absorbed through the skin.[3]

• Nitrile (-C≡N) Group: This is the most significant hazard. Nitriles can release highly toxic hydrogen cyanide (HCN) gas, particularly when exposed to acidic conditions.[4] Therefore, all waste containing this compound must be handled with the same precautions as cyanide waste.

• Amino (-NH₂) Group: The amino group can impart basic properties and may be toxic.[3]

• Benzyl Ether Group: This group is relatively stable but can be cleaved under certain conditions.[5] Its presence does not significantly alter the primary disposal concerns related to the nitrile and pyridine groups.

Table 1: Summary of Hazards and Incompatibilities

Feature	Associated Hazard	Incompatible Materials	Rationale for Segregation
Nitrile Group	Potential release of toxic Hydrogen Cyanide (HCN) gas.	Strong Acids, Strong Oxidizers, Isocyanates, Nitrides.[4][6]	Prevents exothermic reactions and the generation of lethal HCN gas.[4]
Pyridine Ring	Hazardous Waste Classification, Flammability, Toxicity.[2][7]	Strong Oxidizers, Strong Acids, Chloroformates.[8]	Reduces risk of fire and vigorous, potentially explosive reactions.
General Compound	Skin and Eye Irritation, Harmful if Swallowed/Inhaled.[3][9][10]	Heat, Sparks, Open Flames, Direct Sunlight.[1][11]	Prevents thermal decomposition and accidental ignition.

Section 2: Immediate Safety & Handling Protocols

Before beginning any work that will generate waste, establish a designated and properly equipped area.

• Engineering Controls: All handling of 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile and its waste must be conducted in a certified laboratory chemical fume hood to prevent inhalation of vapors or dust.[1][4]

• Personal Protective Equipment (PPE): Adherence to PPE protocols is mandatory. This includes:

  • A properly fitted lab coat.

  • Chemical splash goggles or a face shield.[3]

  • Chemical-resistant gloves (nitrile gloves are a suitable choice).[1][12] For extended contact, consider double-gloving.

Section 3: Step-by-Step Disposal Protocol

Under no circumstances should this chemical or its waste be disposed of down the drain or in regular trash.[1][7]

• Waste Segregation:

  • All waste streams containing 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile must be treated as hazardous nitrile/cyanide waste.[4]

  • Maintain separate, dedicated waste containers for solid and liquid waste.[4]

    • Solid Waste: Includes contaminated gloves, pipette tips, weighing papers, and any other disposable materials that have come into contact with the chemical.

    • Liquid Waste: Includes reaction residues, supernatants, and the first rinsate from cleaning emptied containers.[13]

• Waste Container Management:

  • Compatibility: Use only containers made of compatible materials (e.g., High-Density Polyethylene - HDPE, glass) that can be securely sealed.[13]

  • Labeling: All waste containers must be clearly and accurately labeled. The label must include:

    • The words "Hazardous Waste".[1]

    • The full chemical name: "3-Amino-2-(benzyloxy)pyridine-4-carbonitrile".

    • The primary hazards: "Toxic", "Irritant".

  • Storage: Keep waste containers tightly closed at all times except when adding waste.[4] Store the sealed containers in a designated, cool, dry, and well-ventilated secondary containment area, away from the incompatible materials listed in Table 1.[1]

• Final Disposal:

  • Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) department or a licensed professional waste disposal service.[9][14] Do not attempt to treat or neutralize the waste unless you are specifically trained and equipped to handle cyanide-containing waste.

Section 4: Spill & Emergency Management

Prompt and correct action during a spill is critical to ensuring safety.

• Evacuate & Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure the area is well-ventilated, keeping the fume hood running.[1][8]

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill pillow to contain the spill.[1][8] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable hazardous waste container.[1][11]

• Decontaminate Area: Clean the spill area with a 10% bleach solution, followed by a thorough wash with soap and water.[4] Crucially, ensure the pH of the bleach solution is maintained at 10 or higher to prevent HCN generation. [4] Collect the decontamination rinsate as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department according to your institution's policies.

Section 5: Decontamination of Labware & Emptied Containers

Proper decontamination prevents cross-contamination and ensures the safety of support staff.

• Labware (Glassware, etc.):

  • Rinse items with a suitable solvent (e.g., acetone, ethanol) to remove residual chemical. This first rinsate must be collected as hazardous liquid waste.[13]

  • Following the initial rinse, wash the items with a freshly prepared 10% bleach solution (maintaining a pH of 10 or higher), followed by a thorough rinse with soap and water.[4]

  • Consult with your institution's EHS department for specific guidance on the disposal of subsequent rinsates.[4]

• Empty Chemical Containers:

  • Empty containers that held 3-Amino-2-(benzyloxy)pyridine-4-carbonitrile must be triple-rinsed with a solvent suitable for removing the chemical.[13]

  • The first rinsate must be collected and disposed of as hazardous waste.[4][13]

  • Subsequent rinsates should also be collected as hazardous waste. Deface the original label on the container before disposal in the appropriate solid waste stream (e.g., glass disposal box).[13]

Part 2: Visualization of Disposal Workflow

To ensure clarity and rapid decision-making, the following workflow diagram outlines the key steps and decision points in the disposal process.

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